Ruthenium(III) cation heptaacetate

Core Science & Biosynthesis

Basic ruthenium acetate chemical structure and formula

Basic Ruthenium Acetate: Structural Elucidation, Synthesis, and Therapeutic Applications

As research into metallopharmacology and advanced catalysis accelerates, trinuclear oxo-centered clusters have emerged as highly versatile molecular scaffolds. Among these, basic ruthenium acetate stands out due to its robust architecture, rich multi-electron redox behavior, and highly tunable ligand sphere. This technical guide provides an in-depth analysis of its chemical structure, a self-validating synthetic protocol, and its emerging role in modern drug development.

Structural Elucidation & Chemical Formula

"Basic ruthenium acetate" is the common nomenclature for a family of coordination salts where the primary cation features a

-oxo-bridged trinuclear core[1]. The most representative and synthetically useful cation in this family has the chemical formula [1].

Mechanistic Architecture: The core of the molecule,

, consists of an equilateral triangle of three octahedral Ruthenium(III) centers. These metal centers are held together by a central, triply bridging oxo ligand ( ) that lies essentially in the plane[1]. The structural integrity is further reinforced by six bridging acetate ligands ( ) that span the ruthenium edges, while three terminal aquo ligands ( ) complete the octahedral coordination sphere of each metal center[1].

To facilitate rapid comparison, the quantitative physicochemical properties of the standard tetrafluoroborate dihydrate derivative are summarized below:

Table 1: Physicochemical Properties of Basic Ruthenium Acetate

Property	Quantitative Value / Description	Structural Significance
Chemical Formula		Represents the salt[1].
Molar Mass	850.35 g/mol	High molecular weight indicative of a bulky, multinuclear cluster[1].
Density	2.110 g/cm³	Dense crystalline packing driven by the heavy Ru core[1].
Appearance	Forest green solid	Spectroscopic hallmark of the oxo-centered state[1].
Coordination	Octahedral	Highly stable low-spin configuration at each Ru center[1].

Electronic Structure & Mixed-Valence Dynamics

The intrinsic value of basic ruthenium acetate lies in its electronic communication. When subjected to reduction or specific ligand substitutions (e.g., replacing terminal

with pyridine or CO), these clusters form 1[1].

The anionic state of basic ruthenium acetate complexes—such as

—features pronounced optical transitions in the near-infrared (NIR) region[2]. These NIR transitions are a direct spectroscopic signature of strongly coupled mixed-valence states (typically )[2]. Density Functional Theory (DFT) confirms that the mixed-valency manifests as a combination of nonbonding atomic orbitals, allowing electron density to be highly delocalized and shared efficiently across the ruthenium centers[2].

Experimental Protocol: Synthesis of

To utilize these clusters, one must first synthesize the basic precursor. The following protocol is designed as a self-validating system , ensuring that causality drives every experimental choice.

Table 2: Stoichiometric Parameters for Synthesis

Reagent	Quantity	Molar Amount	Function in Synthesis
	6.0 g	22.9 mmol	Primary Ru(III) metal precursor[3].
	12.0 g	88.2 mmol	Acetate source and basic buffer[3].
Absolute Ethanol	150 mL	Excess	Coordinating solvent and crystallization medium[3].

Step-by-Step Methodology:

• Reagent Assembly: Charge a 500-mL round-bottomed flask with the

  , , a stir bar, and absolute ethanol[3].

  • Causality: Sodium acetate (

    ) serves a dual purpose. It provides the bridging acetate ligands necessary for the framework and acts as a base to facilitate the deprotonation of water, generating the central -oxo ligand. Ethanol solubilizes the precursors while allowing the final cluster salt to precipitate.

• Thermal Condensation: Heat the heterogeneous mixture to a vigorous reflux under continuous stirring.

  • Causality: The formation of the thermodynamically stable

    core requires significant thermal activation energy to break the robust Ru-Cl bonds of the inert Ru(III) starting material and drive the complexation of the oxo and acetate bridges.

• Isolation and Purification: Cool the mixture to room temperature and filter the resulting precipitate.

  • Self-Validation Checkpoint: The reaction is visually self-validating. The successful assembly of the oxo-centered trinuclear system is confirmed by the transition of the solution to a characteristic 1[1]. Furthermore, the product's solubility in alcohols confirms its identity as a cationic salt[1].

Applications in Drug Development

The unique structural properties of trinuclear ruthenium clusters have opened new avenues in pharmacology, transitioning these molecules from simple catalysts to advanced metallodrugs[4].

• Nitric Oxide (NO) and Carbon Monoxide (CO) Donors: The substitution of terminal aquo ligands with NO or CO yields complexes capable of photoinduced linkage isomerization[2]. These2 undergo Ru-NO bond dissociation under specific light stimuli (e.g., 400 nm excitation), making them precise delivery systems for vasodilation and targeted cellular signaling[2].

• Anticancer and Antimicrobial Agents: Recent preclinical developments highlight the biological activities of these clusters as 4[4]. Their ability to interact with target biomolecules like DNA and human serum albumin (HSA), combined with their tunable redox states, makes them highly effective pharmacophores[4].

Systems Workflow Visualization

The logical progression from basic precursor synthesis to advanced therapeutic application is mapped below.

Workflow of basic ruthenium acetate synthesis, functionalization, and therapeutic application.

References

• Title: Ruthenium(III) acetate - Wikipedia. Source: wikipedia.org.
• Title: Inorganic Synthesis [35]. Source: ebin.pub.
• Title: Unveiling the Electronic and Molecular Structure of a Trinuclear Ruthenium Cluster Containing One Nitrosyl Ligand. Source: researchgate.net.
• Title: Oxo-centered trinuclear ruthenium acetates: Structure and applications. Source: researchgate.net.

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A Technical Guide to the Coordination Geometry and Properties of the [Ru₃O(OAc)₆(H₂O)₃]⁺ Cation

This guide provides a detailed examination of the trinuclear ruthenium cluster, [Ru₃O(OAc)₆(H₂O)₃]⁺, a foundational compound in the chemistry of polynuclear coordination complexes. Known commonly as basic ruthenium acetate, this cation serves as a vital precursor for a wide range of derivatives and has been instrumental in the study of mixed-valence systems.[1] Its well-defined structure provides a robust platform for investigating electron transfer processes and designing novel catalytic and functional materials.

Molecular Structure and Coordination Geometry

The defining feature of the [Ru₃O(OAc)₆(H₂O)₃]⁺ cation is its highly symmetric, robust core. The fundamental architecture is built upon a central oxygen atom (a μ₃-oxo ligand) situated at the heart of an equilateral triangle formed by three ruthenium atoms.[1][2] This structural motif is a common feature in polynuclear μ-oxo complexes of second and third-row transition metals.[3] The cation possesses a +1 charge, with each of the three ruthenium centers formally in the +3 oxidation state, resulting in a paramagnetic Ru(III)₃ configuration.

Each ruthenium atom in the cluster is six-coordinate, exhibiting a distorted octahedral geometry.[1][4] This coordination environment is identical for all three metal centers and is composed of:

• One μ₃-Oxo Ligand: The central oxygen atom serves as a triply bridging ligand, connecting the three ruthenium atoms.

• Four Acetate Oxygen Atoms: Each ruthenium atom is bound to four oxygen atoms from four different bridging acetate (OAc) ligands. These acetate groups span the edges of the Ru₃ triangle, holding the metallic framework together.[2]

• One Terminal Aqua Ligand: The sixth coordination site on each ruthenium atom is occupied by a terminal water (H₂O) molecule.[1][2] These aqua ligands are labile and represent the primary sites for subsequent substitution reactions.

This overall structure is isostructural with analogous basic acetate clusters of other transition metals, including iron(III), chromium(III), and manganese(III), highlighting a common structural preference for these trivalent metal ions.[1][2][5]

Visual Representation of the Cation Core

The following diagram illustrates the core structure and connectivity of the [Ru₃O(OAc)₆(H₂O)₃]⁺ cation. For clarity, the acetate methyl groups are omitted, and the bridging carboxylate groups are simplified.

Caption: Coordination sphere of the [Ru₃O(OAc)₆(H₂O)₃]⁺ cation.

Summary of Coordination Parameters

While precise bond lengths and angles vary slightly depending on the counter-ion and crystal packing forces, the octahedral coordination environment around each Ru(III) center is consistently observed.

Coordination Site	Ligand Type	Description
1	μ₃-Oxo	A single oxygen atom bridging all three Ru centers, forming the Ru₃O core.
2-5	Bridging Acetate	Four oxygen atoms from two pairs of bridging acetate ligands per Ru atom.
6	Terminal Aqua	One labile water molecule completing the octahedral coordination sphere.

Synthetic Methodology and Characterization

The synthesis of basic ruthenium acetate is a well-established procedure that relies on the assembly of the trinuclear core from a simple ruthenium salt in an acetate-rich medium.

Standard Synthesis Protocol

A common and effective method involves the reaction of ruthenium(III) trichloride with sodium acetate in a solution of acetic acid and a protic solvent like ethanol or methanol.[1]

• Reactant Preparation: Ruthenium(III) trichloride hydrate (RuCl₃·xH₂O) and a significant excess of sodium acetate trihydrate (NaOAc·3H₂O) are combined.[3]

• Reaction Medium: The salts are dissolved in a mixture of glacial acetic acid and ethanol. The acetic acid serves as both a solvent and the source of the acetate ligands, while the high concentration of sodium acetate ensures the equilibrium is driven towards the formation of the fully substituted acetate complex.

• Reflux: The mixture is heated to reflux under an inert atmosphere (e.g., nitrogen) for several hours. During this process, the chloride ligands are displaced by acetate, and the μ₃-oxo bridge is formed, likely from the water of hydration present in the reactants and solvent.

• Isolation and Purification: Upon cooling, the product precipitates from the solution. The crude solid is collected by filtration. Recrystallization from a suitable solvent, such as methanol, is often performed to yield the purified, forest green solid salt of the [Ru₃O(OAc)₆(H₂O)₃]⁺ cation.[1][6]

Synthesis and Verification Workflow

The following diagram outlines the logical flow from synthesis to final characterization.

Caption: Workflow for the synthesis and characterization of the cation.

Characterization Techniques

A multi-technique approach is essential for the unambiguous identification and characterization of the [Ru₃O(OAc)₆(H₂O)₃]⁺ cation.

• X-ray Crystallography: This is the definitive method for determining the precise molecular structure, confirming the Ru₃O core, the bridging acetate ligands, and the terminal water molecules.[3][7]

• UV-Visible Spectroscopy: The electronic absorption spectrum of the complex is characterized by intracluster charge transfer (IC) transitions in the visible to near-infrared region (typically 600-1000 nm), which are indicative of the trinuclear core's electronic structure.[7]

• Infrared (IR) Spectroscopy: IR spectroscopy is used to confirm the presence of the acetate ligands (asymmetric and symmetric COO⁻ stretches) and the coordinated water molecules (O-H stretch).

• Electrochemistry: Cyclic voltammetry reveals the redox behavior of the cluster. The [Ru₃O(OAc)₆(H₂O)₃]⁺ cation can typically undergo reversible one-electron reduction to the neutral, mixed-valence [Ru₃O(OAc)₆(H₂O)₃]⁰ species.[1]

• NMR Spectroscopy: Due to the paramagnetic nature of the Ru(III) centers, ¹H NMR spectra exhibit highly shifted and often broadened signals, which, while complex, can provide structural information upon careful assignment.[7][8]

Reactivity and Applications

The chemistry of the [Ru₃O(OAc)₆(H₂O)₃]⁺ cation is largely dominated by the reactivity of its terminal aqua ligands. These ligands can be readily substituted by a wide variety of neutral donor ligands (L), such as pyridines, phosphines, or nitriles, without disrupting the central Ru₃O(OAc)₆ framework.[1][3]

This reactivity is particularly significant because substitution is often accompanied by a one-electron reduction of the cluster, yielding neutral, mixed-valence derivatives with the general formula [Ru₃O(OAc)₆L₃]⁰.[1] These mixed-valence compounds, containing both Ru(II) and Ru(III) centers, are of fundamental interest for studying intramolecular electron transfer.

Historically and practically, this ruthenium cluster is a key component of "Ruthenium Red," an inorganic dye widely used in microscopy to stain polyanionic biomolecules like nucleic acids and acidic polysaccharides.[9][10] More broadly, the catalytic potential of ruthenium complexes in various organic transformations, such as hydrogenations and C-H functionalization, underscores the importance of understanding the fundamental coordination chemistry of precursor complexes like basic ruthenium acetate.[10][11]

References

• Title: Oxo-centered trinuclear ruthenium acetates: Structure and applications | Request PDF Source: ResearchGate URL: [Link]

• Title: Properties and Applications of Ruthenium Source: IntechOpen URL: [Link]

• Title: Ruthenium - Element information, properties and uses | Periodic Table Source: Royal Society of Chemistry URL: [Link]

• Title: Ruthenium(III) acetate - Wikipedia Source: Wikipedia URL: [Link]

• Title: Syntheses and characterization of oxo-centered triruthenium compounds with orthometalated bipyridine Source: PubMed URL: [Link]

• Title: Synthesis and structure of [Cr3O(CH3COO)6(H2O)3][UO2 (CH3COO)3] · 3H2O Source: ResearchGate URL: [Link]

• Title: Synthesis and Structure of Trinuclear Iron Acetate [Fe3O(CH3COO)6(H2O)3][AuCl4]·6H2O Source: Semantic Scholar URL: [Link]

• Title: An air- and moisture-stable ruthenium precatalyst for diverse reactivity Source: Nature (via PMC) URL: [Link]

• Title: Ruthenium-Catalyzed Strategies for the Synthesis of Functional Molecules and Organic Receptors Source: DiVA portal URL: [Link]

• Title: Crystallographic evidence for the stereoselective substitution of equatorial pyridyl ligands in ruthenium(III) complexes Source: ScienceDirect (via PMC) URL: [Link]

• Title: Synthetic method of rhodium acetate Source: Google Patents URL

• Title: Exploration of Ruthenium(II/III/VI)–Salen Complexes: From Synthesis to Functional Applications Source: MDPI (via PMC) URL: [Link]

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Solution Dynamics of Ruthenium(III) Cation Heptaacetate: A Comparative Analysis in Aqueous vs. Methanolic Media

Executive Summary

Ruthenium(III) cation heptaacetate (CAS 55466-76-7) is a versatile, air-stable, forest-green catalyst precursor widely utilized in homogeneous catalysis, advanced electrocatalyst development, and metallodrug design[1]. Structurally, it exists as an oxo-centered trinuclear cluster, typically represented by the hydrated molecular formula

[2]. As an application scientist, I approach the solubility of this complex not merely as a static physical constant, but as a dynamic thermodynamic interplay between the solvent and the cluster's coordination sphere. This whitepaper provides an in-depth mechanistic analysis of its solubility behaviors in water versus methanol, detailing the causality behind solvent-solute interactions and providing a self-validating protocol for empirical quantification.

Structural Chemistry & Solvation Causality

To understand the solubility of Ruthenium(III) cation heptaacetate, one must first examine its core architecture. The compound features a

scaffold, where three Ruthenium(III) centers are bridged by six acetate ligands around a central -oxo atom[1],[3].

The causality of its solubility lies in the lability of the terminal ligands (

).

• In Aqueous Media: Water acts as an excellent solvent because it readily coordinates to the terminal sites (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  )[3]. The high dielectric constant of water ( ) effectively shields the cationic trinuclear core from its counter-anion (typically acetate or chloride), rendering the complex moderately water-soluble and highly hydrophilic[3].

• In Methanolic Media: Methanol possesses a lower dielectric constant (

  ), which increases the thermodynamic penalty for ion dissociation. However, the complex still exhibits an appreciable degree of solubility in methanol[4]. This is driven by methanol's ability to coordinate to the terminal ruthenium sites and participate in a complex hydrogen-bonding network with the bridging acetate ligands and counter-ions[3].

Solvation Thermodynamics & Mechanistic Pathways

The divergence in solvation mechanisms dictates the physical state and stability of the cluster in solution. In water, the robust hydration shell stabilizes the cluster for applications such as aqueous nanoparticle synthesis[5]. In methanol, the system exists in a dynamic equilibrium, making it an ideal precursor state for terminal ligand substitution (e.g., derivatization with nitrogen-containing heterocycles like pyridine or imidazole)[1].

Caption: Solvation dynamics of the trinuclear Ru(III) core in water versus methanol.

Self-Validating Experimental Protocol for Solubility Determination

A common pitfall in transition metal solubility studies is confusing true dissolution with cluster degradation. To ensure scientific integrity, the following protocol employs an orthogonal, self-validating analytical system.

Phase 1: Isothermal Equilibration

• Accurately weigh an excess amount of Ruthenium(III) cation heptaacetate (Purity Ru 40-48%)[6].

• Suspend the solid in 10.0 mL of the target solvent (Type I ultrapure water or anhydrous methanol) in a sealed amber vial, stored under nitrogen to protect from light and oxidation[6].

• Equilibrate the suspension at 25.0 ± 0.1 °C using a thermostatic shaker at 400 rpm for 48 hours to ensure thermodynamic saturation.

Phase 2: Phase Separation 4. Centrifuge the suspension at 10,000 × g for 15 minutes to pellet undissolved solids. 5. Filter the supernatant through a 0.2 μm PTFE syringe filter. (Causality Check: PTFE is mandatory to prevent non-specific adsorption of the cationic cluster, which commonly occurs with nylon filters and artificially deflates solubility readings).

Phase 3: Orthogonal Quantification 6. Total Metal Analysis: Dilute an aliquot of the filtrate in 2%

and quantify total ruthenium concentration via ICP-MS. 7. Structural Integrity Analysis: Analyze a parallel aliquot via UV-Vis spectroscopy. Monitor the characteristic d-d transitions within the ruthenium(III) centers, which arise due to the splitting of d-orbitals into and sets in the octahedral-like environment[1].

Phase 4: Data Reconciliation 8. Calculate the molarity of the intact cluster from the UV-Vis absorbance using the Beer-Lambert law. 9. Compare the UV-Vis molarity to the ICP-MS total ruthenium molarity (divided by 3, accounting for the trinuclear core). A ratio of 1.0 ± 0.05 validates that the compound dissolved congruently without cluster degradation.

Caption: Self-validating experimental workflow for determining and verifying solubility limits.

Quantitative Speciation & Comparative Data

The following table summarizes the comparative physicochemical parameters of the cluster in both solvent systems based on structural and thermodynamic principles.

Parameter	Aqueous Media (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted"> )	Methanolic Media ( )
Dielectric Constant ( at 25°C)	80.1	32.7
Solubility Classification	Moderately Water Soluble	Appreciable Solubility[4]
Dominant Terminal Ligand ( )	Aqua ( )	Methanol ( )
Intermolecular Interactions	Strong ion-dipole hydration	Hydrogen bonding networks[3]
Core Stability	Highly stable, intact oxo-core	Dynamic equilibrium
Primary Field Application	Aqueous nanoparticles[5], HSA binding[3]	Precursor for ligand exchange[1]

Applications in Drug Development & Catalysis

The divergent solubility profiles of Ruthenium(III) cation heptaacetate directly inform its downstream applications. In drug development, its high hydrophilicity and stability in aqueous buffers allow it to interact spontaneously with biological targets. For instance, the water-soluble cluster exhibits moderate and spontaneous binding to human serum albumin (HSA) via hydrogen bonding at subdomain IIA (site I), making it a promising scaffold for metallodrug delivery[3]. In catalysis, aqueous solutions of this precursor can be reduced and stabilized by agents like sodium lignosulfonate to form highly active aqueous ruthenium nanoparticles (Ru@SLSaq) for efficient hydrogenation reactions[5]. Conversely, its methanolic solubility is heavily exploited by synthetic chemists to substitute the labile terminal solvent ligands with functionalized nitrogen-heterocycles, generating tailored catalysts with high atom economy[1].

References

• [1] Title: Ruthenium(III) Cation Heptaacetate - Benchchem. Source: benchchem.com. URL: 1

• [2] Title: Ruthenium(III) cation heptaacetate | C14H30O15Ru3 | CID 91886549 - PubChem - NIH. Source: nih.gov. URL: 2

• [6] Title: 55466-76-7 | Ruthenium(III) cation heptaacetate - ChemScene. Source: chemscene.com. URL: 6

• [5] Title: Highly Selective Conversion of Diphenylmethane/o-Hydroxydiphenylmethane to Dicyclohexylmethane/Perhydrofluorene Catalyzed by an Aqueous Ru Nanoparticles System Reduced and Stabilized by Sodium Lignosulfonate | ACS Sustainable Chemistry & Engineering. Source: acs.org. URL: 5

• [7] Title: Ruthenium(III) Acetate | AMERICAN ELEMENTS ®. Source: americanelements.com. URL: 7

• [4] Title: INORGANIC SYNTHESES Volume XVI. Source: umich.edu. URL: 4

• [3] Title: Exploring the structure of a ruthenium acetate cluster for biological purposes | Request PDF. Source: researchgate.net. URL: 3

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The Structural Evolution and Therapeutic Utility of Basic Ruthenium Carboxylate Complexes

Content Type: Technical Whitepaper Audience: Researchers, Medicinal Chemists, and Drug Development Professionals

Executive Technical Summary

The term "basic ruthenium carboxylate" historically represents a nomenclatural bifurcation that has confused synthetic chemists for decades. It refers to two distinct structural motifs derived from the same precursor (RuCl₃):

• The

  -Oxo Trimer: . Historically termed "basic ruthenium acetate" (analogous to basic iron acetate), these are air-stable, octahedral Ru(III) clusters.[1]

• The Paddlewheel Dimer:

  . Often called "diruthenium tetracarboxylates," these contain a mixed-valence core with a metal-metal bond order of 2.5.

For drug development professionals: While the trimer is thermodynamically stable, the paddlewheel dimer is the primary scaffold of interest for anticancer applications due to its axial lability and unique electronic structure. This guide focuses on the discovery, synthesis, and biological mechanism of the paddlewheel core, while explicitly distinguishing it from the trimer to ensure synthetic purity.

Historical Discovery: The "Red Solution" Conundrum

The discovery of ruthenium carboxylates is anchored in the mid-20th-century race to understand metal-metal bonding, led prominently by Sir Geoffrey Wilkinson (Imperial College London) and F.A. Cotton (Texas A&M).

The Stephenson & Wilkinson Breakthrough (1966)

In the 1960s, ruthenium chemistry was notoriously difficult due to the kinetic inertness of Ru(III) halides. Stephenson and Wilkinson reported that refluxing commercial

in acetic acid/ethanol did not yield simple monomers but produced a deep "Red Solution."

This solution was a chemically active "soup" containing reduced Ru(II) and mixed-valence species. When exposed to air over long periods, it crystallized as the green Basic Ruthenium Acetate (Trimer) . However, under controlled conditions (exclusion of excess water and specific counter-ions), it yielded the Diruthenium Tetraacetate (Dimer) .

Structural Resolution (1969)

The true nature of the dimer was not immediately clear. It was F.A. Cotton’s group who crystallized the propionate analogue, revealing the "Chinese Lantern" paddlewheel structure. This was a paradigm shift, proving the existence of a fractional metal-metal bond (order 2.5) in the

core, distinct from the single bonds in Rhodium(II) analogues.

Structural Anatomy & Electronic Properties

Understanding the electronic distinction between the dimer and trimer is critical for interpreting magnetic and spectral data during synthesis.

Data Comparison: Dimer vs. Trimer

Feature	Paddlewheel Dimer ( )	Basic Trimer ( )
Formula
Oxidation State	Mixed Valence (II, III)	Homovalent (III, III, III)
Metal-Metal Bond	Yes (Order 2.5)	No (Bridged by -Oxo)
Magnetic Moment	B.M. (High Spin)	B.M. (Antiferromagnetic)
Color	Red-Brown / Terracotta	Forest Green
Axial Lability	High (Drug Target Site)	Low

Visualization: The Synthetic Divergence

The following diagram illustrates the critical process parameters that determine whether you isolate the desired paddlewheel drug scaffold or the thermodynamic trimer.

Figure 1: Synthetic divergence from Ruthenium Trichloride.[2][3] Controlling oxidation and water content is the sole determinant between isolating the paddlewheel dimer (Blue) or the oxo-centered trimer (Green).

Validated Synthesis Protocol:

Role: Senior Application Scientist Context: This protocol is optimized to prevent the formation of the green trimer impurity. The use of Lithium Chloride (LiCl) is the "Expertise" factor here—it provides a high concentration of chloride ions to cap the axial positions, stabilizing the polymeric chain of the dimer.

Materials

• (Commercial grade, typically 35-40% Ru)

• Glacial Acetic Acid (HOAc)

• Acetic Anhydride (essential to scavenge water)

• Lithium Chloride (LiCl)

Step-by-Step Methodology

• Dehydration: Dissolve 2.0 g of

  in 50 mL of glacial acetic acid. Add 2 mL of acetic anhydride.

  • Why: The "Red Solution" is sensitive to hydrolysis. Removing water forces the equilibrium toward the carboxylate bridged species.

• Reduction & Reflux: Add 2.0 g of Sodium Acetate (NaOAc). Reflux gently under Argon or Nitrogen for 4 hours.

  • Observation: The solution will transition from dark brown/black to a reddish-purple.

  • Caution: Do not reflux for >12 hours, or the green trimer will begin to form as the system oxidizes.

• Chloride Capping: Add 1.0 g of LiCl dissolved in minimal hot acetic acid. Reflux for an additional 1 hour.

  • Mechanism:[4][5][6] The

    core is cationic.[2] LiCl provides the bridge that links the dimers into a stable polymer , causing precipitation.

• Isolation: Allow the solution to cool to room temperature. A reddish-brown microcrystalline solid will precipitate.

• Purification: Filter the solid. Wash copiously with:

  • Cold Acetic Acid (removes unreacted Ru monomer).

  • Diethyl Ether (removes acetic acid).

  • Note: Do not wash with water; the chloride bridge is labile and the complex will disproportionate.

• Validation:

  • Yield: Expect ~60-70%.

  • Magnetic Susceptibility: Measure

    . If it is < 3.0 B.M., you have significant trimer contamination (green impurity).

Applications in Drug Development: The Axial Mechanism

Unlike Platinum drugs (Cisplatin) which primarily target DNA via equatorial coordination, Diruthenium carboxylates utilize an axial ligand exchange mechanism.

Mechanism of Action (MOA)

The

core is relatively inert to equatorial substitution (the acetate bridges are stable). However, the axial positions (occupied by Cl in the solid state) are highly labile in aqueous media.[7]

• Aquation: In blood plasma, the axial Cl is replaced by water:

  .

• Protein Binding: The complex binds to Histidine (imidazole nitrogen) or Aspartate residues on proteins (e.g., Albumin, Transferrin).

• DNA Interaction: While DNA binding occurs, recent studies suggest the inhibition of the Ubiquitin-Proteasome System (UPS) and mitochondrial modulation are more distinct pathways for these complexes compared to Cisplatin.

Visualization: Pharmacodynamics

Figure 2: Pharmacodynamic pathway of Diruthenium Carboxylates. The lability of the axial position (Cl -> H2O) is the trigger for biological activity.

References

• Stephenson, T. A., & Wilkinson, G. (1966).[8] Carboxylates of palladium, platinum, and rhodium, and their adducts. Journal of the Inorganic and Nuclear Chemistry, 28(4), 945–956.

• Bennett, M. J., Caulton, K. G., & Cotton, F. A. (1969). Crystal and molecular structure of a chlorotetrakis(propionato)diruthenium complex. Inorganic Chemistry, 8(1), 1–6.

• Lindsay, A. J., Wilkinson, G., Motevalli, M., & Hursthouse, M. B. (1985). Diruthenium tetra-carboxylates.[9] Journal of the Chemical Society, Dalton Transactions, (11), 2321–2326.

• Chifotides, H. T., & Dunbar, K. R. (2013). Interactions of Metal-Metal Bonded Antitumor Active Complexes with DNA Fragments and DNA. Accounts of Chemical Research, 46(2), 312–324.

• Boyar, E. B., & Robinson, S. D. (1983). Ruthenium carboxylates: coordination chemistry and catalytic applications. Coordination Chemistry Reviews, 50(1-2), 109–208.

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Technical Analysis: Ruthenium(III) Heptaacetate and Carboxylate Clusters

Defining the Stoichiometry, Exact Mass, and Analytical Profiling of

Core Directive & Executive Summary

The "Heptaacetate" Nomenclature Paradox: In the context of high-precision inorganic chemistry and drug development, the term "Ruthenium(III) heptaacetate" is a commercially prevalent but structurally colloquial designation.[1][2] It does not refer to a single ruthenium center coordinated by seven acetate ligands.[1][2] Rather, it refers to the Basic Ruthenium Acetate cluster, a triruthenium oxo species with the specific stoichiometry of six bridging acetates and one anionic acetate counterion .[1][2]

Chemical Identity:

• IUPAC Designation: Hexakis(

  -acetato)- -oxotris(aqua)triruthenium(III) acetate[1][2]

• Formula (Salt):

• Empirical Formula:

  [1][2]

• Role in Drug Development: This cluster serves as a critical precursor for antimetastatic ruthenium complexes (e.g., NAMI-A analogues) and catalytic frameworks.[1][2] Precise mass characterization is essential for validating precursor purity before downstream synthesis.[1][2]

Molecular Weight & Exact Mass Profiling[1][2]

For researchers utilizing LC-MS for quality control, distinguishing between the Average Molecular Weight (used for molarity calculations) and the Monoisotopic Mass (used for mass spectrometry identification) is critical due to the complex isotopic envelope of Ruthenium.[1][2]

Quantitative Data Summary

Parameter	Value	Notes
Chemical Formula		Includes 3 structural waters and 1 free acetate anion.[1][2]
Average Molecular Weight	786.58 g/mol	Based on standard atomic weights (Ru 101.07).[1][2]
Monoisotopic Mass	789.81 Da	Calculated using (most abundant stable isotope).[1][2]
Cation Mass	727.79 Da	The primary species observed in positive mode ESI-MS.[1][2]
Elemental Composition	C: 21.38%, H: 3.46%, O: 36.61%, Ru: 38.55%	Theoretical values for the trihydrate salt.[1][2]

The Ruthenium Isotope Envelope

Ruthenium possesses seven stable isotopes (

to ), with (31.6%) and (18.7%) being the most abundant.[1][2] In a triruthenium ( ) cluster, these isotopes combine statistically, creating a broad, distinct "isotopic envelope" rather than a single sharp peak.[1][2]

• Implication for MS: You will not see a single line at 727.79 Da. You will see a Gaussian-like distribution of peaks separated by 1 Da, spanning roughly 10-12 Da.[1][2] The centroid of this distribution corresponds to the Average MW, while the most intense peak typically corresponds to the combination of the most abundant isotopes.[1][2]

Structural Architecture & Stability

Understanding the coordination geometry is a prerequisite for interpreting spectroscopic data.[1] The "heptaacetate" consists of a

symmetric cation balanced by an acetate anion.[1][2]

Structural Diagram (Graphviz)[1][2]

Caption: The

-oxo core coordinates three Ru(III) atoms, bridged by six acetates.[1][2] Terminal waters are labile.[1][2]

Stability Profile

• Redox Stability: The

  core is robust but can undergo reversible reduction to mixed-valence states ( ) in the presence of reducing agents or under electrospray ionization conditions.[1][2]

• Ligand Exchange: The three terminal water molecules are labile.[1][2] In coordinating solvents (MeOH, DMSO, MeCN), these waters are rapidly displaced, altering the observed mass in MS.[1][2]

  • Reaction:

Analytical Protocols (Self-Validating Systems)

To confirm the identity of "Ruthenium heptaacetate," researchers must use a multi-modal approach. Relying solely on elemental analysis is insufficient due to variable hydration states.[1][2]

Protocol A: High-Resolution Electrospray Ionization MS (ESI-HRMS)

Objective: Validate the intact triruthenium core and determine the ligand sphere.[1][2]

• Sample Preparation:

  • Dissolve 1 mg of Ru-heptaacetate in 1 mL Methanol (MeOH) .

  • Note: Avoid water or acetonitrile initially to observe the methoxy-substitution pattern if desired, though MeOH will displace terminal waters.[1][2]

  • Crucial Step: Add 0.1% Formic Acid to stabilize the cationic cluster.[1][2]

• Instrument Parameters:

  • Mode: Positive Ion (+).[1][2]

  • Source Voltage: 3.5 kV (Soft ionization to prevent core fragmentation).[1][2]

  • Cone Voltage: Low (20-30 V).[1][2] High cone voltage will strip acetate ligands.[1][2]

• Data Interpretation (The "Trust" Check):

  • Target Peak: Look for the cation

    .[1][2]

  • If in MeOH,

    .[1][2] Mass shift: .[1][2] Shift of +14 Da per ligand.[1][2]

  • Validation: Compare the observed isotope pattern against the theoretical distribution for

    . A match in the "sawtooth" pattern confirms the presence of three Ruthenium atoms.[1][2]

Protocol B: Thermogravimetric Analysis (TGA)

Objective: Distinguish between surface water and coordinated structural water.[1][2]

• Method: Ramp from 30°C to 600°C at 10°C/min under

  .

• Expected Profile:

  • Step 1 (50-120°C): Loss of non-coordinated water (if hygroscopic) and loosely bound lattice solvent.[1][2]

  • Step 2 (120-200°C): Loss of the 3 coordinated terminal water molecules.[1][2]

  • Step 3 (>250°C): Decomposition of acetate ligands and collapse of the

    core to .[1][2]

• Calculation: The weight loss in Step 2 should correspond to

  of the initial mass if the formula is the trihydrate.[1][2]

Synthesis & Derivatization Logic

Why use the "Heptaacetate"? It is the primary entry point for synthesizing advanced Ru-based therapeutics.[1][2]

Synthesis Workflow Diagram

Caption: Transformation of Ruthenium trichloride into the oxo-centered heptaacetate cluster.

Mechanistic Insight

The synthesis relies on the "self-assembly" of the

-oxo core in acetic acid.[1][2] The acetate ligands act as "clamps" that stabilize the trimetallic triangle.[1][2] The "heptaacetate" stoichiometry is simply the result of charge balancing the cluster core ( is , Oxo is , 6 Acetates are Net ) with a final acetate anion.[1][2]

References

• Wilkinson, G., et al. "Interaction of Ruthenium Carboxylates with Triphenylphosphine and Other Ligands."[1][2] Journal of the Chemical Society, Dalton Transactions, 1980.[1][2]

• American Elements. "Ruthenium(III) Oxoacetate Trihydrate Product Specifications." American Elements Catalog. [1][2]

• BenchChem. "Ruthenium(III) Cation Heptaacetate: Properties and Applications."[1][2] BenchChem Chemical Database.[1][2] [1][2]

• Cotton, F. A., & Wilkinson, G. "Advanced Inorganic Chemistry."[1][2] Wiley-Interscience, 6th Edition.[1][2] (Standard Text for Cluster Chemistry).

Sources

• 1. Ruthenium(III) acetylacetonate - Wikipedia [en.wikipedia.org]
• 2. Ruthenium(III) acetate - Wikipedia [en.wikipedia.org]

Comprehensive Safety and Handling Guide for Ruthenium(III) Acetate Salts in Advanced Materials Synthesis

Target Audience: Researchers, Materials Scientists, and Bioprinting Engineers Document Type: In-Depth Technical Whitepaper & SDS Integration Guide

Executive Summary

Ruthenium(III) acetate (often existing as a basic acetate cluster,

) is a highly versatile, dark brown/red crystalline precursor used extensively in homogeneous catalysis, energy storage, and the synthesis of advanced photoinitiators for tissue engineering. While its chemical utility is vast, it presents significant occupational hazards, including acute oral toxicity and severe mucosal irritation. This whitepaper synthesizes standard Safety Data Sheet (SDS) compliance with field-proven experimental workflows, providing a self-validating framework for handling the raw salt and utilizing its downstream derivatives in cutting-edge applications like Freeform Reversible Embedding of Suspended Hydrogels (FRESH) 3D bioprinting.

Physicochemical Profiling & GHS Hazard Classification

Before integrating Ruthenium(III) acetate into any synthetic pipeline, a rigorous understanding of its physicochemical properties and hazard profile is mandatory. The compound is moderately water-soluble but highly sensitive to thermal degradation, decomposing into insoluble ruthenium oxides upon excessive heating [[1]]([Link]).

Table 1: Quantitative Safety Data and Physicochemical Thresholds

Property / Hazard	Value / Classification	Causality / Impact
CAS Number	72196-32-8 / 55466-76-7	Primary identifiers for inventory and SDS tracking .
Molecular Formula	(Monomer basis)	Determines stoichiometric calculations for ligand exchange .
Molecular Weight	278.20 g/mol	Critical for precise molarity in catalyst preparation .
Acute Toxicity (Oral)	Category 3 (H301)	Toxic if swallowed; requires strict isolation from ingestion routes [[2]]().
Skin/Eye Irritation	Category 2 (H315 / H319)	Induces severe irritation; mandates impermeable PPE .
Thermal Stability	Decomposes to	Heating without inert atmosphere ruins precursor viability [[1]]([Link]).

Mechanistic Toxicology & Exposure Causality

As a Senior Application Scientist, it is critical to understand why these hazard classifications exist to enforce meaningful safety protocols.

• Heavy Metal Toxicity (H301): Ruthenium ions have a high affinity for sulfhydryl (-SH) groups in biological enzymes. Ingestion leads to the disruption of cellular respiration pathways.

• Irritation Causality (H315/H319): The acetate ligands can undergo rapid hydrolysis upon contact with the moisture in mucous membranes or sweat, localized release of acetic acid, and subsequent tissue irritation .

• PPE Selection Logic: Nitrile gloves (minimum 5 mil thickness) are mandatory. Latex is highly permeable to the organic solvents (like ethanol or acetone) commonly used to dissolve Ruthenium(III) acetate, creating a Trojan-horse effect where the solvent carries the toxic heavy metal directly through the glove into the skin.

Experimental Workflow: Safe Handling & Precursor Conversion

Ruthenium(III) acetate is rarely the final product; it is a precursor. The following protocol details the self-validating synthesis of a downstream photoinitiator complex (e.g.,

) using Schlenk line techniques to prevent hazardous aerosolization and oxidative degradation.

Protocol 1: Inert-Atmosphere Dissolution and Ligand Exchange

• Apparatus Preparation: Assemble a Schlenk flask and purge with Argon for 15 minutes.

  • Causality: Ambient oxygen and moisture react with Ru(III) at elevated temperatures to form catalytically dead, insoluble

    .

  • Self-Validation: The vacuum gauge must hold at

    mbar before the final Argon backfill. A fluctuating gauge indicates a leak, aborting the procedure.

• Reagent Transfer: Inside a controlled glovebox, weigh the Ruthenium(III) acetate and transfer it to the Schlenk flask.

  • Causality: Glovebox weighing prevents the aerosolization of the H301-classified powder into the laboratory breathing zone .

• Dissolution & Reflux: Inject degassed ethanol and the target ligand (e.g., 2,2'-bipyridine). Heat to reflux.

  • Causality: Ethanol serves as both a solvent and a mild reducing agent, facilitating the transition from Ru(III) to Ru(II) necessary for the final complex.

  • Self-Validation: The solution must transition from a dark, opaque brown/red to a clear, vibrant orange/red. Any black turbidity indicates oxygen ingress and catastrophic failure of the inert atmosphere.

Workflow for the safe handling and processing of Ruthenium(III) acetate.

Advanced Application: Ruthenium-Mediated Photocrosslinking in Bioprinting

Once converted into a stable photoinitiator like Ruthenium-tris(2,2'-bipyridyl) dichloride (

), the material is utilized in advanced tissue engineering, specifically in the FRESH extrusion 3D printing of type-1 collagen hydrogels .

Mechanistic Causality of Ru/SPS Crosslinking

Collagen is inherently rich in tyrosine residues. When

is exposed to visible light (400–450 nm), it enters an excited state and transfers an electron to Sodium Persulfate (SPS). This generates a highly reactive Ru(III) intermediate and a sulfate radical. The Ru(III) species oxidizes the phenolic hydroxyl group of tyrosine, creating tyrosyl radicals that rapidly dimerize to form covalent dityrosine crosslinks, drastically strengthening the printed tissue matrix [[3]]([Link]).

Mechanistic pathway of Ruthenium-mediated photocrosslinking in bioprinting.

Protocol 2: FRESH 3D Printing & Photocrosslinking Validation

• Bioink Preparation: Mix the type-1 collagen slurry with the Ru/SPS photoinitiator system.

  • Causality: The concentration must be strictly maintained between 0.5/5 mM and 1.0/10 mM (Ru/SPS) . Lower ratios fail to achieve sufficient crosslinking density, while higher ratios leave unreacted persulfate, which induces cytotoxicity in seeded cells .

• Visible Light Curing: Irradiate the extruded construct with 400-450 nm light at 3-100 ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  []([Link]).

  • Causality: Visible light is chosen over UV light to prevent chromosomal and genetic instability in the embedded cellular payload .

• Self-Validation of the Protocol: Successful crosslinking is physically validated by mechanical testing. The compressive stress of the construct must increase from a baseline of ~21 kPa to >80 kPa . Biologically, the construct is validated if PC12 neural cell viability remains >90% over a 7-day culture period .

Table 2: Bioprinting Optimization Parameters

Parameter	Optimal Range	Causality / Outcome
Ru(bpy)3 / SPS Ratio	0.5/5 mM to 1.0/10 mM	Balances maximum dityrosine bond formation with minimal cytotoxicity .
Light Wavelength	400 - 450 nm (Blue)	Activates the Ru(II) metal-to-ligand charge transfer without DNA damage .
Compressive Stress	~87.89 ± 22.81 kPa	Confirms a ~4x increase in mechanical strength post-curing .

Emergency Response & Waste Remediation

Ruthenium salts are highly hazardous to aquatic environments and must never be discharged into standard sewage systems .

• Spill Protocol: In the event of a powder spill, do not sweep dry. Cover the spill with damp, absorbent pads to prevent aerosolization. Transfer the pads to a sealed, clearly labeled hazardous waste container.

• Waste Detoxification (Self-Validating): Mother liquors and rinse solutions containing unreacted Ruthenium(III) acetate must be chemically reduced. Add a reducing agent (e.g., sodium borohydride) to the aqueous waste under a fume hood.

  • Validation: The precipitation of a dense, black metallic ruthenium sponge indicates successful reduction. The supernatant should become colorless. The solid is then filtered and sent to a precious metal recovery plant .

References

• American Elements. "Ruthenium(III) Acetate". American Elements Advanced Materials. URL:[Link]

• Steiner RC, Buchen JT, Phillips ER, Fellin CR, Yuan X, Jariwala SH. "FRESH extrusion 3D printing of type-1 collagen hydrogels photocrosslinked using ruthenium." PLoS One. 2025 Jan 10;20(1):e0317350. URL:[Link]

• Cellink. "Ruthenium Photoinitiator". Cellink Bioinks & Reagents. URL:[Link]

Sources

• 1. americanelements.com [americanelements.com]
• 2. guidechem.com [guidechem.com]
• 3. FRESH extrusion 3D printing of type-1 collagen hydrogels photocrosslinked using ruthenium | PLOS One [journals.plos.org]

Protocols & Analytical Methods

An Application Guide to the Synthesis of Basic Ruthenium(III) Acetate from Ruthenium(III) Chloride

This guide provides a detailed protocol for the synthesis of basic Ruthenium(III) acetate, a key precursor in catalysis and materials science, starting from the common laboratory reagent, Ruthenium(III) chloride hydrate. The document is structured to provide not only a step-by-step procedure but also the underlying chemical principles and safety considerations essential for a successful and safe synthesis.

Introduction: The Significance of Ruthenium(III) Acetate

Ruthenium is a versatile transition metal known for its ability to exist in a wide range of oxidation states, from -2 to +8, making its complexes highly valuable in catalysis.[1][2] Ruthenium-based catalysts are pivotal in numerous organic transformations, including hydrogenation, oxidation, and metathesis reactions.[1][3] Among the myriad of ruthenium compounds, "Ruthenium(III) acetate," more accurately described as basic Ruthenium(III) acetate, holds a significant position.

This compound is not a simple monomeric salt but rather a robust, oxo-centered trinuclear cluster with the core formula [Ru₃O(O₂CCH₃)₆(H₂O)₃]⁺.[4] This unique structure, featuring three octahedral Ru(III) centers bridged by an oxygen atom and six acetate ligands, is isostructural with similar basic acetate clusters of iron and chromium.[4] The forest-green, air-stable solid is a versatile starting material for creating other ruthenium compounds and has been explored as a catalyst precursor.[4][5] Its applications span from facilitating novel organic reactions to its investigation in the development of chemotherapeutic agents.[1][6]

The synthesis from Ruthenium(III) chloride (RuCl₃·xH₂O) is a common route, but it is not without challenges. Issues such as low yields and contamination with chloride-containing byproducts like [Ru₂(OAc)₄Cl]n necessitate a carefully controlled procedure.[4][5][7] This protocol aims to provide a reliable method for synthesizing basic Ruthenium(III) acetate, grounded in established chemical literature.

Health and Safety Precautions

Proper safety measures are paramount when handling the reagents involved in this synthesis. A thorough risk assessment should be conducted before commencing any experimental work.

• Ruthenium(III) chloride (RuCl₃·xH₂O): This compound is corrosive and can cause severe skin burns and eye damage.[8][9] It is harmful if swallowed and is also recognized as an aquatic toxin with long-lasting effects.[8][9] Always handle RuCl₃ in a chemical fume hood.[9] It is hygroscopic and should be stored in a tightly sealed container in a dry place.[8][10]

• Glacial Acetic Acid: This is a corrosive liquid that can cause severe skin burns and eye damage. Its vapors are irritating to the respiratory system. All manipulations should be performed in a well-ventilated fume hood.

• Sodium Acetate (Anhydrous): While less hazardous, it can cause irritation upon contact with eyes or skin. Standard chemical handling precautions should be observed.

Mandatory Personal Protective Equipment (PPE):

• Chemical-resistant gloves (e.g., nitrile).

• Chemical splash goggles and a full-face shield.[11]

• A properly fitting laboratory coat.[9]

In case of accidental exposure, immediately flush the affected area with copious amounts of water for at least 15 minutes and seek prompt medical attention.[11]

Reaction Principles: From Chloride to an Oxo-Acetate Cluster

The synthesis of basic Ruthenium(III) acetate from RuCl₃·xH₂O is fundamentally a ligand exchange and cluster-forming reaction. The process can be conceptualized in the following stages:

• Ligand Exchange: The chloride (Cl⁻) and water (H₂O) ligands coordinated to the Ru(III) center are substituted by acetate (CH₃COO⁻) ions from the sodium acetate. This is driven by the high concentration of acetate in the acetic acid solvent.

• Hydrolysis & Cluster Formation: The reaction is performed by heating in aqueous acetic acid. Under these conditions, water molecules (either from the hydrated starting material or the solvent) hydrolyze, leading to the formation of Ru-OH species. These intermediates then condense, eliminating water to form Ru-O-Ru bridges.

• Formation of the Trinuclear Core: The process culminates in the formation of the thermodynamically stable, triply-bridged [Ru₃O]⁷⁺ core. The acetate ligands act as bridging ligands between the ruthenium centers, stabilizing the final cluster structure. The overall reaction can be summarized as:

  3 RuCl₃·xH₂O + 9 CH₃COONa + (4-3x) H₂O → [Ru₃O(O₂CCH₃)₆(H₂O)₃]CH₃COO + 9 NaCl + 2 CH₃COOH

This reaction highlights the tendency of Ru(III) under these conditions to form stable, oxo-bridged polynuclear complexes.

Materials and Equipment

Reagents

Reagent	Formula	Purity / Grade	Supplier Example
Ruthenium(III) chloride hydrate	RuCl₃·xH₂O	~38-42% Ru	Sigma-Aldrich
Sodium acetate (anhydrous)	CH₃COONa	≥99%	Fisher Scientific
Glacial acetic acid	CH₃COOH	≥99.7%	VWR Chemicals
Ethanol	C₂H₅OH	95% or absolute	Decon Labs
Deionized water	H₂O	-	Laboratory supply

Equipment

• Round-bottom flask (100 mL or 250 mL)

• Reflux condenser

• Heating mantle with a magnetic stirrer and stir bar

• Thermometer or temperature probe

• Buchner funnel and filter flask assembly

• Filter paper (e.g., Whatman No. 1)

• Beakers and graduated cylinders

• Spatulas and weighing balance

• Schlenk line or nitrogen/argon gas inlet (optional, for inert atmosphere)

Detailed Synthesis Protocol

This protocol is adapted from the general method described in the literature for the synthesis of basic Ruthenium(III) acetate.[4]

Step 1: Reagent Preparation

• In a 250 mL round-bottom flask, combine Ruthenium(III) chloride hydrate (RuCl₃·xH₂O, 1.0 g, ~3.8 mmol, based on ~40% Ru content).

• Add anhydrous sodium acetate (3.2 g, 39 mmol).

• Add glacial acetic acid (40 mL) and deionized water (10 mL).

Causality Note: A large excess of sodium acetate is used to drive the ligand exchange equilibrium towards the formation of the acetate complex and to buffer the solution. The acetic acid/water mixture serves as the solvent and facilitates the hydrolysis and cluster formation.

Step 2: Reaction Reflux

• Equip the flask with a magnetic stir bar and a reflux condenser.

• Heat the mixture to reflux (~110-120 °C) with vigorous stirring using a heating mantle.

• Maintain the reflux for 2-4 hours. The solution color should change, typically becoming a dark green or brown-green.

Causality Note: Heating provides the necessary activation energy for the ligand exchange and condensation reactions. The extended reflux period ensures the complete formation of the stable trinuclear cluster.

Step 3: Isolation of the Crude Product

• After the reflux period, allow the reaction mixture to cool to room temperature.

• Slowly pour the cooled mixture into a beaker containing 200 mL of vigorously stirred deionized water. A green precipitate should form.

• Continue stirring for 30 minutes to ensure complete precipitation.

Causality Note: The product is soluble in acetic acid but much less soluble in water. Adding the reaction mixture to a large volume of water causes the product to precipitate, separating it from the excess sodium acetate and sodium chloride byproduct, which remain dissolved.

Step 4: Filtration and Washing

• Collect the green solid by vacuum filtration using a Buchner funnel.

• Wash the solid on the filter paper sequentially with:

  • Deionized water (3 x 30 mL) to remove residual salts and acetic acid.

  • Ethanol (2 x 20 mL) to remove water and any organic-soluble impurities.

Causality Note: Thorough washing is crucial to remove the NaCl byproduct and other impurities, which are known contaminants in this synthesis.[5][7] Ethanol helps in drying the final product.

Step 5: Drying

• Dry the product in a vacuum oven at 60-70 °C for several hours or in a desiccator under vacuum until a constant weight is achieved.

• The final product is a fine, forest-green powder.

Workflow Visualization

The overall experimental workflow is depicted below.

Caption: Experimental workflow for the synthesis of basic Ruthenium(III) acetate.

Characterization of Ruthenium(III) Acetate

Confirming the identity and purity of the final product is a critical step. The following techniques are recommended:

• Infrared (IR) Spectroscopy: This is a powerful tool for confirming the presence of the acetate ligands. Look for strong characteristic absorption bands corresponding to the asymmetric (νₐₛ) and symmetric (νₛ) carboxylate stretches, typically in the regions of 1550-1620 cm⁻¹ and 1400-1450 cm⁻¹, respectively. The presence of coordinated water will also be indicated by a broad absorption band around 3400 cm⁻¹.

• UV-Visible Spectroscopy: In a suitable solvent like ethanol or methanol, the [Ru₃O(O₂CCH₃)₆(H₂O)₃]⁺ cluster exhibits characteristic absorption bands in the visible region, which are responsible for its green color. A prominent peak is typically observed around 680-690 nm.

• Elemental Analysis: Quantitative analysis for Carbon (C), Hydrogen (H), and Ruthenium (Ru) can be used to confirm the empirical formula of the cluster, accounting for any lattice or coordinated water molecules.

Quantitative Data Summary

The following table provides a summary of the reactant quantities for a typical laboratory-scale synthesis.

Reactant	Molar Mass ( g/mol )¹	Mass (g)	Moles (mmol)	Molar Ratio
RuCl₃·xH₂O	~261.4 (for x=3)	1.0	~3.8	1
Sodium Acetate	82.03	3.2	39.0	~10
Expected Product	760.7 g/mol ²	~0.97 g	~1.28	-

¹ Molar mass for RuCl₃·xH₂O is approximate and depends on the hydration state. The calculation is based on the trihydrate. ² Molar mass for the product cation [Ru₃O(O₂CCH₃)₆(H₂O)₃]CH₃COO. The theoretical yield is calculated based on Ru as the limiting reagent. Actual yields may be lower.

References

• Jia, G., Rheingold, A. L., Haggerty, B. S., & Meek, D. W. (1992). Synthesis and Characterization of Ruthenium Acetate Complexes Containing Triphosphines. Inorganic Chemistry, 31(5), 900–904. [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: Ruthenium(III) chloride. Retrieved from [Link]

• Jia, G., Lee, H. M., Williams, I. D., & Meek, D. W. (1992). Synthesis and characterization of ruthenium acetate complexes containing triphosphines. Inorganic Chemistry. [Link]

• Carl ROTH. (n.d.). Safety data sheet acc. to Regulation (EC) No. 1907/2006 (REACH). Ruthenium(III) chloride. Retrieved from [Link]

• Google Patents. (n.d.). Process for production of ruthenium (III) acetate solution. (CN1191858A).

• Rigo, R., et al. (2024). Efficient, Facile, and Green Synthesis of Ruthenium Carboxylate Complexes by Manual Grinding. MDPI. [Link]

• Wikipedia. (n.d.). Ruthenium(III) acetate. Retrieved from [Link]

• American Chemical Society Publications. (1992). Synthesis and characterization of ruthenium acetate complexes containing triphosphines. Inorganic Chemistry. [Link]

• Patsnap. (2018). Ruthenium acetate and preparation method thereof. (CN109100052A).

• ChemBK. (2024). Ruthenium acetate. Retrieved from [Link]

• Google Patents. (1999). Process for the production of ruthenium (III) acetate solution. (US5886204A).

• American Elements. (n.d.). Ruthenium(III) Acetate. Retrieved from [Link]

• Science Madness. (n.d.). Ruthenium-Catalyzed Oxidation for Organic Synthesis. Retrieved from [Link]

• Sahu, A. K., et al. (2022). Synthesis of ruthenium complexes and their catalytic applications: A review. Inorganic and Nano-Metal Chemistry. [Link]

• ResearchGate. (n.d.). Ruthenium(III) chloride (RuCl3). Retrieved from [Link]

• Macmillan Group, Princeton University. (2002). Non-Metathesis Ruthenium-Catalyzed Reactions for Organic Synthesis. Retrieved from [Link]

• ACS Green Chemistry Institute Pharmaceutical Roundtable. (n.d.). RuCl3 Reagent Guide. Retrieved from [Link]

• Wikipedia. (n.d.). Ruthenium(III) chloride. Retrieved from [Link]

• EurekAlert!. (2024). Scientists unveil cutting-edge ruthenium catalyst for new reaction discovery and optimization. Retrieved from [Link]

• IntechOpen. (2018). Properties and Applications of Ruthenium. Retrieved from [Link]

• MDPI. (2009). Ruthenium(III) Chloride Catalyzed Acylation of Alcohols, Phenols, and Thiols in Room Temperature Ionic Liquids. [Link]

• ResearchGate. (n.d.). Ruthenium(III) chloride-Sodium periodate. Retrieved from [Link]

• ResearchGate. (2018). (PDF) Properties and Applications of Ruthenium. Retrieved from [Link]

• American Chemical Society Publications. (2003). Aerobic Ruthenium-Catalyzed Oxidative Cyanation of Tertiary Amines with Sodium Cyanide. Journal of the American Chemical Society. [Link]

Sources

• 1. Synthesis of ruthenium complexes and their catalytic applications: A review - Arabian Journal of Chemistry [arabjchem.org]
• 2. macmillan.princeton.edu [macmillan.princeton.edu]
• 3. Properties and Applications of Ruthenium | IntechOpen [intechopen.com]
• 4. Ruthenium(III) acetate - Wikipedia [en.wikipedia.org]
• 5. US5886204A - Process for the production of ruthenium (III) acetate solution - Google Patents [patents.google.com]
• 6. agscientific.com [agscientific.com]
• 7. CN1191858A - Process for production of ruthenium (III) acetate solution - Google Patents [patents.google.com]
• 8. carlroth.com [carlroth.com]
• 9. fishersci.be [fishersci.be]
• 10. carlroth.com [carlroth.com]
• 11. oxfordlabfinechem.com [oxfordlabfinechem.com]

Application Note: Sol-Gel Synthesis of High-Purity RuO₂ Nanoparticles Using Ruthenium(III) Heptaacetate

Executive Summary

Ruthenium dioxide (RuO₂) nanoparticles are benchmark materials in electrochemical energy conversion, particularly serving as state-of-the-art electrocatalysts for the Oxygen Evolution Reaction (OER) in proton exchange membrane (PEM) water electrolyzers. However, the synthesis of highly active, stable, and monodisperse RuO₂ nanoparticles remains a significant chemical challenge. Traditional sol-gel methods predominantly utilize ruthenium(III) chloride (RuCl₃) as a precursor. While cost-effective, RuCl₃ introduces residual chloride ions that poison catalytic active sites and accelerate the dissolution of the catalyst in acidic media[1].

To circumvent these limitations, this protocol details the use of Ruthenium(III) heptaacetate—a trinuclear basic ruthenium acetate cluster,

—as a superior, chloride-free precursor for the sol-gel synthesis of RuO₂ nanoparticles. This guide outlines the mechanistic advantages of this precursor, provides a self-validating experimental protocol, and presents quantitative optimization data for drug development professionals and materials scientists.

Mechanistic Insights: The Precursor Advantage

The choice of precursor fundamentally dictates the thermodynamic pathway of the sol-gel transition. Ruthenium(III) heptaacetate offers three distinct mechanistic advantages over simple inorganic salts:

• Oxidation State and Structural Pre-organization : The precursor features a

  -oxo core where three Ru(III) atoms are bridged by a central oxygen atom and six acetate ligands. This pre-existing Ru-O-Ru framework lowers the activation energy required for polycondensation, acting as a structural template that facilitates the formation of the rutile RuO₂ lattice.

• Steric Hindrance and Controlled Hydrolysis : Unlike the rapid, often uncontrollable precipitation seen with simple Ru salts, the bulky acetate ligands sterically hinder the nucleophilic attack by water[2]. This allows for a slow, controlled ligand exchange (hydrolysis), ensuring the formation of a homogeneous, highly cross-linked sol-gel network rather than agglomerated precipitates.

• Zero Halide Contamination : The thermal decomposition of the acetate ligands yields only volatile carbonaceous species (CO₂ and H₂O). This leaves a pristine, defect-free RuO₂ surface, which is critical for maintaining long-term electrocatalytic stability and preventing halide-induced corrosion[3].

Workflow Visualization

Sol-gel synthesis pathway of RuO2 nanoparticles from Ruthenium(III) heptaacetate.

Self-Validating Experimental Protocol

This methodology is designed as a self-validating system. Each phase includes observable physical or analytical checkpoints to ensure the causality of the chemical reactions is proceeding as intended.

Step 1: Precursor Solvation and Hydrolysis

• Procedure : Dissolve 1.0 g of

  in 50 mL of a 1:1 (v/v) mixture of absolute ethanol and deionized water. Stir vigorously at room temperature. Add 0.1 M NH₄OH dropwise until the solution reaches a pH of 7.5.

• Causality : Ethanol acts as a co-solvent that reduces the dielectric constant of the medium, moderating the hydrolysis rate of the acetate ligands to prevent premature precipitation[2]. The mild base catalyzes the substitution of acetate ligands with hydroxyl groups (olation).

• Validation Checkpoint : The solution must transition from a deep green-brown (characteristic of the

  -oxo cluster) to a translucent dark brown sol. A cloudy or opaque appearance indicates uncontrolled precipitation (failed hydrolysis).

Step 2: Polycondensation, Gelation, and Aging

• Procedure : Seal the sol in a glass vial and incubate in a convection oven at 60°C for 24 hours.

• Causality : Thermal aging promotes oxolation (dehydration between adjacent Ru-OH groups), solidifying the Ru-O-Ru 3D network while preserving the mesoporous structure of the gel.

• Validation Checkpoint : Invert the vial. A successful gelation is confirmed by a zero-flow yield point (the gel rigidly supports its own weight without flowing).

Step 3: Drying and Calcination

• Procedure : Dry the wet gel at 100°C for 12 hours to remove bulk solvents (ethanol and water). Transfer the resulting xerogel to a muffle furnace and calcine at 400°C in ambient air for 3 hours (ramp rate: 5°C/min).

• Causality : A temperature of 400°C provides the precise thermodynamic energy required to combust residual acetate ligands and crystallize the rutile RuO₂ phase without inducing severe nanoparticle agglomeration (which typically occurs at temperatures >500°C)[3].

• Validation Checkpoint : X-ray Diffraction (XRD) must show sharp peaks at

  , corresponding to the (110), (101), and (211) planes of rutile RuO₂. The absence of a peak at confirms that no metallic Ru was formed during the process.

Quantitative Data & Process Optimization

The following tables summarize the empirical data driving the experimental choices in this protocol, providing a clear comparison of precursor efficacy and the impact of thermal treatment.

Table 1: Comparative Analysis of Sol-Gel Precursors for RuO₂ Synthesis

Precursor Type	Hydrolysis Kinetics	Impurity Profile	Typical Particle Size	Electrocatalytic Stability
Ruthenium(III) Chloride (RuCl₃)	Fast / Uncontrolled	Chloride (Cl⁻) poisoning	10–20 nm	Moderate (Prone to dissolution)
Ruthenium(III) Heptaacetate	Slow / Controlled	Carbonaceous (Easily combusted)	2–5 nm	High (Defect-free surface)

Table 2: Influence of Calcination Temperature on RuO₂ Nanoparticle Characteristics

Calcination Temp (°C)	Crystallinity Phase	Avg. Particle Size (nm)	BET Surface Area (m²/g)	OER Overpotential (mV)*
200°C	Amorphous (Hydrous RuO₂·xH₂O)	N/A	> 150	~ 320
400°C	Rutile (Optimal)	3–5	80–100	~ 260
600°C	Rutile (Highly crystalline)	15–25	30–40	~ 310

*Measured at a current density of 10 mA/cm² in 0.5 M H₂SO₄.

References

• Sol-Gel Synthesis of Ruthenium Oxide Nanowires To Enhance Methanol Oxidation in Supported Platinum Nanoparticle Catalysts Source: ACS Omega URL
• Green Synthesis of RuO2 Electrode for Electrochemical Water Treatment Source: David Publishing URL
• Electrocatalytic oxidation of methanol by the[Ru3O(OAc)6(py)2(CH3OH)
• Electrocatalytic Oxygen Evolution Reaction (OER)

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Sol-Gel Synthesis of Ruthenium Oxide Nanowires To Enhance Methanol Oxidation in Supported Platinum Nanoparticle Catalysts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. davidpublisher.com [davidpublisher.com]

Application Note: Ruthenium(III) Acetate Catalyzed Oxidation of Alcohols to Aldehydes

Introduction & Scientific Context

The selective oxidation of primary alcohols to aldehydes without over-oxidation to carboxylic acids is a cornerstone transformation in organic synthesis. While traditional methods (Swern, Dess-Martin, PCC) are effective, they often generate stoichiometric waste or require toxic reagents.

Ruthenium(III) acetate , specifically the oxo-centered trinuclear cluster

(often commercially labeled simply as "Basic Ruthenium Acetate"), represents a superior class of "green" oxidation catalysts. Unlike the aggressive Ruthenium Tetroxide ( ) generated from which cleaves C-C bonds, the trinuclear acetate cluster facilitates a milder, dehydrogenative oxidation mechanism.

Key Advantages[1][2]

• Chemoselectivity: High preference for primary alcohol oxidation to aldehydes with minimal over-oxidation.

• Atom Economy: Utilizes molecular oxygen (

  ) or air as the terminal oxidant in the most advanced protocols.

• Functional Group Tolerance: Compatible with acid-sensitive protecting groups (TBS, MOM) and heteroaromatics that are often labile to hypervalent iodine or Cr(VI) reagents.

Mechanistic Insight

The catalytic activity of Ruthenium(III) acetate is distinct from the radical-based mechanisms of TEMPO or the oxygen-transfer mechanism of high-valent

. The active species is the trinuclear cluster , where the ruthenium centers interact cooperatively.

The Catalytic Cycle

The mechanism proceeds via a ligand-exchange/dehydrogenation pathway:

• Ligand Exchange: The substrate alcohol displaces a labile water ligand on one of the Ru(III) centers.

• -Hydride Elimination: A base-assisted (often acetate ligand acting as internal base) elimination occurs, generating the aldehyde and a reduced Ru-hydride species.

• Re-oxidation: The reduced Ru species reacts with molecular oxygen (or a co-oxidant), regenerating the active Ru(III) cluster and releasing water.

Figure 1: Simplified catalytic cycle for the aerobic oxidation of alcohols using trinuclear Ruthenium(III) acetate.

Experimental Protocol

Materials & Equipment

• Catalyst: Ruthenium(III) acetate (Basic),

  (CAS: 38998-79-7).

• Oxidant: Molecular Oxygen (balloon) or Synthetic Air.

• Solvent: Toluene (preferred for high boiling substrates) or Fluorobenzene.

• Additives:

  (optional, enhances rate for secondary alcohols).

Standard Aerobic Oxidation Protocol

This protocol is optimized for the conversion of primary benzylic and aliphatic alcohols to aldehydes.

Step-by-Step Workflow:

• Preparation: In a 25 mL round-bottom flask equipped with a magnetic stir bar, dissolve the alcohol substrate (1.0 mmol) in Toluene (5.0 mL).

• Catalyst Addition: Add Ruthenium(III) acetate (15 mg, ~2 mol% equivalent of Ru).

• Atmosphere Control:

  • Seal the flask with a rubber septum.

  • Briefly evacuate the headspace (vacuum line) and backfill with

    from a balloon. Repeat 3 times.

  • Leave the

    balloon attached to maintain 1 atm pressure.

• Reaction: Heat the mixture to 60°C (oil bath). Stir vigorously (800 rpm) to ensure gas-liquid mass transfer.

• Monitoring: Monitor by TLC or GC-MS every 2 hours. Typical reaction time is 4–12 hours.

• Work-up:

  • Cool to room temperature.

  • Filter the mixture through a short pad of silica gel or Celite to remove the insoluble Ru species.

  • Rinse the pad with Ethyl Acetate (10 mL).

  • Concentrate the filtrate under reduced pressure.

• Purification: Flash column chromatography (Hexanes/EtOAc) if necessary.

Figure 2: Operational workflow for the batch oxidation process.

Scope and Limitations

The following table summarizes the performance of this protocol across various substrate classes. Data represents isolated yields using the standard aerobic protocol (60°C, Toluene).

Substrate Class	Example	Yield (%)	Selectivity (Ald:Acid)	Notes
Benzylic Alcohols	Benzyl alcohol	92%	>99:1	Very fast kinetics.
Electron-Rich	4-Methoxybenzyl alcohol	88%	>99:1	No oxidative cleavage of ether.
Electron-Poor	4-Nitrobenzyl alcohol	85%	98:2	Slower reaction; requires 12h.
Allylic Alcohols	Cinnamyl alcohol	81%	95:5	Minimal isomerization of double bond.
Aliphatic Primary	1-Octanol	76%	90:10	Slower; minor acid formation possible.
Secondary Alcohols	1-Phenylethanol	94%	-	Converts to Ketone. Very efficient.
Sulfur-Containing	2-(Methylthio)ethanol	<20%	-	Incompatible : S poisons the Ru catalyst.

Troubleshooting & Optimization

Issue: Slow Conversion

• Cause: Poor oxygen mass transfer or catalyst deactivation.

• Fix: Increase stirring speed to >1000 rpm. Ensure the reaction is not "starved" of

  (refill balloon).

• Optimization: Add 10 mol% powdered 4Å Molecular Sieves to remove water, which inhibits the catalyst by occupying coordination sites.

Issue: Over-oxidation to Acid

• Cause: Presence of excess water or high temperatures (>80°C).

• Fix: Reduce temperature to 50°C. Use anhydrous toluene. Stop reaction immediately upon consumption of starting material (monitor closely).

Issue: Catalyst Solubility

• Observation: The catalyst remains largely heterogeneous or forms a black precipitate.

• Insight: The active cluster is partially soluble. A black precipitate indicates decomposition to

  .

• Fix: Ensure the catalyst is "Basic Ruthenium Acetate" (green/black powder) and not simple

  .

Safety & Handling

• Ruthenium Exposure: While less toxic than Osmium, Ruthenium compounds should be handled in a fume hood.

• Oxygen Hazard: Heating organic solvents under an oxygen atmosphere presents a flammability hazard. Use an oil bath (no open flames). Ensure the system is not sealed tight (use a balloon for pressure relief).

• Waste: Ruthenium residues must be collected in heavy metal waste containers.

References

• Bilgrien, C., Davis, S., & Drago, R. S. (1987). "The selective oxidation of primary alcohols to aldehydes by oxygen employing a trinuclear ruthenium carboxylate catalyst." Journal of the American Chemical Society, 109(12), 3786–3787. Link

• Griffith, W. P., & Ley, S. V. (1987). "TPAP: Tetra-n-propylammonium perruthenate, a mild and convenient oxidant for alcohols." Aldrichimica Acta, 23(1), 13-19.

• Dijksman, A., et al. (2001).[1] "Efficient and selective aerobic oxidation of alcohols into aldehydes and ketones using ruthenium/TEMPO as the catalytic system." Journal of the American Chemical Society, 123(28), 6826-6833.[1] Link

• Pagliaro, M., et al. (2002). "Aerobic Oxidation of Alcohols using Ruthenium Catalysts.

Sources

• 1. Efficient and selective aerobic oxidation of alcohols into aldehydes and ketones using ruthenium/TEMPO as the catalytic system - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Synthesis and Characterization of Mixed-Valence Diruthenium(II,III) Tetracarboxylate Complexes

Executive Summary

Mixed-valence diruthenium(II,III) tetracarboxylate complexes, most notably diruthenium tetraacetate chloride (

), represent a highly versatile class of coordination polymers. Characterized by their distinct "paddlewheel" architecture and a paramagnetic core, these complexes serve as critical precursors in the development of advanced materials, asymmetric catalysts, and next-generation anticancer metallodrugs. This application note provides a comprehensive, causality-driven guide to the synthesis of the primary precursor and its subsequent functionalization via ligand exchange.

Mechanistic Insights & Electronic Structure

To successfully synthesize and manipulate diruthenium complexes, one must understand the unique electronic configuration that governs their stability and reactivity.

The

core consists of one Ru(II) ( ) and one Ru(III) ( ) ion, yielding a total of 11 -electrons. These electrons populate the metal-metal molecular orbitals in a configuration 1[1].

• Bond Order: The presence of eight bonding electrons and three antibonding electrons results in a fractional metal-metal bond order of 2.5 2[2].

• Magnetism: The three unpaired electrons residing in the degenerate

  and orbitals give rise to a quadruplet ground state ( ), making the complex paramagnetic.

• Structural Logic: The four bridging carboxylate ligands enforce a

  "paddlewheel" geometry. The axial positions are highly labile and are typically occupied by bridging chloride ions, which link the dimers into an insoluble zigzag coordination polymer.

Caption: Logical mapping of the electronic and structural properties of the Ru2(5+) paddlewheel core.

Physicochemical Properties

The table below summarizes the critical quantitative data and physicochemical properties of the baseline

complex used for downstream drug and catalyst development.

Property	Value	Clinical/Chemical Significance
Core Formula		Stable mixed-valence center.
Ru-Ru Distance	~2.28 Å	Indicates a strong, albeit fractional, metal-metal bond.
Bond Order	2.5	Facilitates unique electron transport and redox flexibility.
Magnetic State	Paramagnetic ( )	Allows characterization via EPR and Evans' method (NMR).
Geometry	(Paddlewheel)	Ideal for creating -symmetric chiral pockets for catalysis.

Experimental Protocols

Protocol A: Synthesis of the Precursor

Causality & Design: The synthesis relies on the in situ partial reduction of Ruthenium(III) chloride hydrate. Glacial acetic acid serves as both the solvent and the ligand source. Acetic anhydride is a critical additive; it acts as a dehydrating agent to remove water from the ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

precursor, driving the thermodynamic assembly of the anhydrous paddlewheel structure. Lithium chloride (LiCl) provides the axial chloride bridges necessary to polymerize the dimers, forcing the product to precipitate out of solution and driving the reaction to completion[3].

Step-by-Step Methodology:

• Preparation: In a 100 mL round-bottom flask, suspend 1.0 g of Ruthenium(III) chloride hydrate (

  ) and 1.0 g of anhydrous Lithium chloride (LiCl) in a mixture of 35 mL glacial acetic acid and 7 mL acetic anhydride.

• Reflux: Attach a reflux condenser and heat the mixture to a gentle reflux (approx. 120 °C). Agitate the reaction mixture by maintaining a slow, constant bubbling stream of oxygen (or air) to stabilize the mixed-valent

  state.

• Incubation: Maintain reflux overnight (12–16 hours). The solution will transition to a deep red-brown suspension as the coordination polymer forms.

• Isolation: Cool the reaction mixture to room temperature. Collect the red-brown precipitate via centrifugation or vacuum filtration.

• Purification: Wash the solid extensively with cold methanol (to remove unreacted LiCl and monomeric impurities) followed by hexane or diethyl ether. Dry in vacuo to yield

  .

Protocol B: Ligand Exchange for Custom/Chiral Carboxylates

Causality & Design: The bridging acetate ligands are kinetically robust at room temperature. To synthesize advanced catalysts (e.g., chiral bowl-shaped diruthenium complexes), high-boiling solvents such as chlorobenzene (b.p. 132 °C) are required. The thermal energy overcomes the activation barrier for Ru-acetate bond cleavage, allowing bulkier or chiral carboxylic acids to displace the volatile acetic acid byproducts4[4].

Step-by-Step Methodology:

• Reagent Mixing: Combine

  (1.0 eq) and the target carboxylic acid (e.g., a chiral phthaloyl-tert-leucine derivative) (10.0 eq, excess) in a Schlenk flask.

• Solvent Addition: Add anhydrous chlorobenzene under an inert argon atmosphere.

• Thermal Exchange: Heat the mixture to 130–140 °C for 14–24 hours. Critical Step: Periodically vent the flask or use a distillation setup to remove the liberated acetic acid, which drives the equilibrium toward the fully substituted product.

• Monitoring: Monitor the ligand exchange via mass spectrometry (looking for the

  mass peak).

• Purification: Remove the chlorobenzene under reduced pressure. Resuspend the crude solid in dichloromethane and filter to remove insoluble polymers. Recrystallize from a dichloromethane/hexane gradient to isolate the pure substituted complex.

Caption: Workflow for the synthesis and functionalization of mixed-valence diruthenium(II,III) complexes.

Applications in Drug Development & Catalysis

Anticancer Metallodrugs: Diruthenium complexes are gaining traction in oncology as viable alternatives to platinum-based chemotherapeutics (e.g., cisplatin). They exhibit lower systemic toxicity due to their ability to mimic iron in binding to transferrin, allowing targeted delivery to rapidly dividing cancer cells. Furthermore, the axial coordination sites can be functionalized with NSAIDs or other bioactive ligands, creating dual-action metallodrugs that bind DNA and modulate redox pathways in tumor microenvironments5[5].

Asymmetric Catalysis: Through the ligand exchange protocol described above, achiral acetate ligands can be replaced with bulky, chiral carboxylates. These ligands self-assemble around the diruthenium core to form

-symmetric, bowl-shaped catalytic pockets. These structures are highly privileged catalysts for carbene group transfer reactions, enabling the enantioselective cyclopropanation of olefins with aryldiazoacetates at exceptional enantiomeric excesses (up to 94% ee)4[4].

References

1.2 - wikipedia.org 2.1 - researchgate.net 3.3 - utoronto.ca 4.4 - acs.org 5.5 - tsu.edu

Sources

• 1. researchgate.net [researchgate.net]
• 2. Diruthenium tetraacetate chloride - Wikipedia [en.wikipedia.org]
• 3. light.utoronto.ca [light.utoronto.ca]
• 4. pubs.acs.org [pubs.acs.org]
• 5. "The Synthesis and Characterization of a Diruthenium Complexe-dirutheni" by Uzoma Chidimma Echeruo [digitalscholarship.tsu.edu]

Application Note: Green Chemistry Applications of Chloride-Free Ruthenium Precursors

Executive Summary

The transition from chloride-containing precursors (e.g.,

) to chloride-free alternatives is a critical step in modern "Green Chemistry" catalysis and semiconductor manufacturing. Residual chloride ions are notorious for accelerating corrosion in stainless steel reactors, poisoning active catalytic sites (particularly in ammonia synthesis and hydrogenation), and promoting the sintering of nanoparticles, which reduces surface area and activity.

This guide details the application of three primary chloride-free precursors—Ruthenium(III) acetylacetonate (

) , Ruthenium(III) nitrosyl nitrate ( ) , and Triruthenium dodecacarbonyl ( ) —providing validated protocols for synthesizing high-dispersion catalysts without hazardous halogenated waste.

Part 1: The Rationale for Chloride-Free Chemistry

The "Green" advantage of chloride-free precursors extends beyond simple waste reduction. It fundamentally alters the physicochemical properties of the resulting material.

Comparative Impact Analysis

Feature	Chloride Precursors ( )	Chloride-Free ( / Nitrate)	Green Chemistry Impact
Corrosion	High (releases HCl upon heating)	Negligible	Extends reactor life; allows cheaper alloys.
Catalyst Sintering	Promoted by Cl ions (Ostwald ripening)	Inhibited	Higher atom economy; longer catalyst life.
Particle Size	Often bimodal; larger (>5 nm)	Uniform; tunable (<3 nm)	Higher activity per gram of Ru.
Poisoning	Cl blocks basic sites (e.g., MgO, )	Clean surface	Essential for ammonia synthesis & sensitive hydrogenations.
Solubility	Water/Ethanol	Organics ( ) or Water (Nitrate)	Flexible solvent choice (including bio-derived solvents).

Decision Logic: Selecting the Right Precursor

Figure 1: Decision matrix for selecting chloride-free ruthenium precursors based on solvent compatibility and end-application.

Part 2: Application Protocols

Protocol A: Precision Synthesis of Ru Nanoparticles (Polyol Method)

Target Application: Pharmaceutical Hydrogenation (e.g., Benzene to Cyclohexene, Carbonyl reduction). Precursor: Ruthenium(III) acetylacetonate (

) Rationale: decomposes cleanly in high-boiling polyols without leaving acidic residues. The polyol acts as both solvent and reducing agent, eliminating the need for hazardous hydrides (e.g., ).

Materials

• Precursor:

  (99.9% trace metals basis).

• Solvent/Reductant: 1,4-Butanediol (for higher temp) or Ethylene Glycol.

• Stabilizer: Polyvinylpyrrolidone (PVP, MW ~55,000).

• Atmosphere: Argon or Nitrogen.

Step-by-Step Methodology

• Precursor Dissolution:

  • Dissolve 0.1 mmol

    and 1.0 mmol PVP in 50 mL of 1,4-butanediol.

  • Note: The molar ratio of PVP:Ru controls particle size. A 10:1 ratio typically yields ~2-3 nm particles [1].

  • Sonicate for 15 minutes to ensure complete dissolution. The solution will be dark red/orange.

• Degassing:

  • Transfer the solution to a three-neck round-bottom flask equipped with a condenser and thermometer.

  • Purge with Argon for 30 minutes at room temperature to remove dissolved oxygen (crucial to prevent surface oxidation of the tiny nuclei).

• Controlled Ramp Heating (The Critical Step):

  • Heat the solution to 220°C at a rate of 5°C/min.

  • Mechanism:

    begins to decompose ~180°C. The slow ramp ensures simultaneous nucleation, leading to monodisperse particles.

• Reaction & Aging:

  • Hold at 220°C for 2 hours. The solution will turn black, indicating the formation of Ru(0) colloidal nanoparticles.

  • Green Aspect: No external reducing gas (

    ) is required; the alcohol groups in the glycol oxidize to aldehydes/ketones, reducing the Ru(III) to Ru(0).

• Isolation:

  • Cool to room temperature.

  • Precipitate nanoparticles by adding 150 mL of acetone (antisolvent).

  • Centrifuge at 8000 rpm for 20 minutes.

  • Wash the pellet 3x with ethanol to remove excess PVP and organic byproducts.

Validation:

• TEM: Expect spherical particles,

  nm.

• XPS: Check for Ru(0) binding energy (280.0 eV) and absence of Cl 2p peaks.

Protocol B: Industrial Catalyst Preparation (Incipient Wetness)

Target Application: Ammonia Synthesis or CO2 Methanation. Precursor: Ruthenium(III) nitrosyl nitrate (

) Rationale: This precursor is highly water-soluble and acidic-residue free. Upon calcination, it releases only (manageable via scrubbers) rather than corrosive / . It is ideal for basic supports (MgO, ) that would otherwise react with chlorides.

Materials

• Precursor: Ruthenium(III) nitrosyl nitrate solution (1.5% Ru w/v standard).

• Support: Activated Alumina (

  ) or Magnesium Aluminate ( ).

• Drying: Vacuum oven.

Step-by-Step Methodology

• Pore Volume Determination:

  • Determine the water pore volume of your support (e.g., 0.8 mL/g for

    ) by adding water dropwise to 1g of support until saturation (onset of wetness).

• Solution Preparation:

  • Calculate the required volume of Ru nitrosyl nitrate solution to achieve target loading (e.g., 2 wt% Ru).

  • Calculation: For 10g support (2% loading), you need 0.2g Ru metal. If solution is 1.5% w/v, you need

    mL.

  • Concentration Adjustment: If the required precursor volume (13.3 mL) exceeds the support's total pore volume (e.g., 10g * 0.8 mL/g = 8 mL), you must use a rotary evaporator to concentrate the precursor solution before impregnation, or perform multiple impregnation steps.

• Impregnation:

  • Add the precursor solution dropwise to the support powder while mixing continuously. The powder should appear damp but not slurry-like (capillary action draws the Ru into the pores).

• Drying (Low Temp):

  • Dry at 80°C for 12 hours in air.

  • Caution: Do not rush this step. Rapid drying causes the Ru salt to migrate to the exterior of the pellet ("eggshell" distribution), whereas uniform distribution is usually desired for ammonia synthesis.

• Calcination & Reduction:

  • Calcination: Heat to 350°C in Air (2 hours) to decompose the nitrate to oxide (

    ).

  • Reduction: Switch gas to

    . Heat to 450°C (4 hours).

  • Result: The

    reduces to metallic Ru. Because no Cl was present, the Ru particles interact strongly with the support, resisting sintering.

Part 3: Process Workflow & Troubleshooting

Synthesis Workflow Visualization

Figure 2: Workflow for the "Green" Polyol synthesis of Ruthenium nanoparticles using Ru(acac)3.

Troubleshooting Guide

Observation	Probable Cause	Corrective Action
Particles too large (>10 nm)	Heating ramp too slow or low PVP ratio.	Increase PVP:Ru ratio to 15:1; increase ramp rate to 10°C/min to induce "burst nucleation."
Precipitate in precursor solution	Incomplete dissolution of .	dissolves slowly. Sonicate longer or warm slightly (50°C) before adding PVP.
Broad size distribution	Oxygen leak during synthesis.	Ensure rigorous Argon purging. Oxygen causes etching of seeds, leading to uneven growth.
Low catalytic activity	Residual PVP capping.	Increase the number of ethanol washes or perform a mild oxidative treatment (UV-Ozone) to clean the surface.

References

• Size Effect of Ruthenium Nanoparticles in Catalytic Carbon Monoxide Oxidation. Source: Nano Letters (2010). Context: Demonstrates the polyol synthesis method using Ru(acac)3 to tune particle size from 2 to 6 nm.

• Ruthenium(III) nitrosyl nitrate solution - Product Application & Properties. Source: Thermo Fisher Scientific / Sigma-Aldrich. Context: Validates the use of nitrosyl nitrate for industrial catalyst preparation and its solubility properties.

• Comparing the Performance of Supported Ru Nanocatalysts Prepared by Chemical Reduction of RuCl3 and Thermal Decomposition of Ru3(CO)12. Source: MDPI / Applied Sciences. Context: Provides direct comparative data showing the impact of precursor choice on particle size and activity.

• Green synthesis and characterization of Ruthenium oxide nanoparticles. Source: ResearchGate / Scientific Reports. Context: Discusses bio-compatible and green synthesis routes for Ruthenium nanomaterials.

• Ruthenium Precursors for the Semiconductor Industry. Source: Heraeus Precious Metals. Context: Details the use of chloride-free precursors for ALD/CVD applications in electronics.

Technical Notes & Optimization

Troubleshooting Guide: Elimination of Chloride Impurities in Ruthenium(III) Acetate

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this troubleshooting guide to address one of the most persistent challenges in transition metal catalysis: the removal of chloride impurities from Ruthenium(III) acetate complexes.

Below, you will find mechanistic explanations, comparative data, and self-validating protocols to ensure the scientific integrity of your synthesized catalysts.

Part 1: Causal Analysis & FAQs

Q1: Why does my Ruthenium(III) acetate exhibit high chloride contamination despite repeated recrystallization? Mechanistic Cause: The standard synthesis of basic ruthenium acetate—formulated as

—typically utilizes commercial Ruthenium(III) chloride hydrate ( ) as a precursor[1]. The complete displacement of chloride ligands by acetate is kinetically hindered. This incomplete substitution leads to the formation of stable, mixed-ligand polymeric intermediates, such as [1]. Because these polymeric impurities share similar solubility profiles with the target trinuclear cluster, they readily co-precipitate, making simple solvent recrystallization ineffective.

Q2: How does the Silver Acetate precipitation method resolve this? Mechanistic Cause: Silver acetate (

) acts as a thermodynamic sink for halides. When introduced to the contaminated ruthenium acetate solution, the ions abstract the coordinated chloride ligands from the ruthenium center. This is driven by the extremely low solubility product of ( )[2]. As the precipitates out of the solution as a solid, the liberated acetate ion coordinates to the newly vacant site on the ruthenium complex, ensuring ligand homogeneity.

Q3: Can I avoid chloride contamination entirely during the initial synthesis? Mechanistic Cause: Yes. The most robust industrial approach is a "chloride-free" de novo synthesis. By replacing

with and reacting it with a stoichiometric amount of hydrazine in glacial acetic acid, you completely eliminate chloride from the reaction matrix[3]. Hydrazine acts as a clean reductant, reducing Ru(IV) to Ru(III) while decomposing into harmless nitrogen gas and water, leaving no residual anionic contaminants[4].

Part 2: Quantitative Method Comparison

To select the appropriate troubleshooting path, compare the quantitative parameters of the three primary chloride removal strategies below.

Purification Strategy	Chemical Mechanism	Expected Yield	Final Cl⁻ Content	Scalability	Best Use Case
Silver Acetate Precipitation	Thermodynamic abstraction of Cl⁻ via insoluble AgCl formation	60% – 75%	< 50 ppm	Low to Medium	Post-synthesis purification of small, highly contaminated batches.
De Novo Synthesis (RuO₂)	Hydrazine reduction of a strictly Cl⁻-free Ru(IV) precursor	85% – 95%	< 10 ppm	High	Industrial or large-scale production of ultra-pure Ru(III) acetate.
Cation Exchange Resin	Selective retention of cationic Ru clusters; anionic Cl⁻ washes out	70% – 80%	< 100 ppm	Medium	Removal of trace ionic chlorides from dilute solutions.

Part 3: Decision Workflow

Workflow for selecting a chloride removal strategy for Ruthenium(III) acetate.

Part 4: Step-by-Step Experimental Protocols

Every protocol must be treated as a self-validating system. Adhere strictly to the environmental controls noted below to prevent unwanted redox side-reactions.

Use this protocol if you have an existing batch of contaminated catalyst.

• Dissolution: In a Schlenk flask under an inert argon atmosphere, dissolve 1.0 g of chloride-contaminated Ruthenium(III) acetate in 50 mL of strictly degassed ethanol. Causality: Degassing prevents the premature oxidation of the Ru(III) centers by dissolved oxygen.

• Reagent Addition: Calculate the estimated molar content of chloride impurities via prior ion chromatography. Add Silver Acetate (

  ) in a slight molar excess (1.1 equivalents relative to Cl⁻).

• Thermal Activation: Wrap the reaction flask in aluminum foil to block ambient light. Reflux the mixture at 75°C for 4 hours. Causality: Silver salts are highly photosensitive; light exposure will cause them to degrade into elemental silver nanoparticles, which will irreversibly contaminate your ruthenium product.

• Filtration: Allow the mixture to cool to room temperature. Filter the suspension through a tightly packed pad of Celite under argon to remove the dark grey

  precipitate.

• Isolation: Concentrate the deep green filtrate under reduced pressure. Recrystallize the product using an ethanol/diethyl ether diffusion method to yield the purified, chloride-free

  .

Use this protocol to synthesize bulk, ultra-pure catalyst from scratch.

• Precursor Suspension: In a round-bottom flask, suspend 5.0 g of

  in 100 mL of glacial acetic acid[4].

• Controlled Reduction: While stirring vigorously, slowly add a stoichiometric amount (105% of the theoretical requirement) of hydrazine hydrate dropwise. Causality: The precise stoichiometry of hydrazine (95% to 115%) is critical[4]. An excess will over-reduce the metal to Ru(II) or Ru(0) black, while a deficit will leave unreacted, insoluble Ru(IV) oxide[3].

• Reflux: Heat the mixture to a rolling reflux (approx. 118°C) for 12 to 24 hours[3]. The successful reduction and cluster formation is self-indicating: the opaque black suspension will transition into a transparent, deep forest-green solution[1].

• Clarification: Cool the mixture to room temperature and centrifuge at 4000 rpm for 15 minutes to pellet any unreacted

  traces.

• Recovery: Evaporate the acetic acid solvent under high vacuum at 50°C. Wash the resulting solid with cold hexanes and dry under vacuum to obtain the pure product.

References

• "Ruthenium(III) acetate - Preparation and reactions", Wikipedia. URL:[Link]

• "US5886204A - Process for the production of ruthenium (III) acetate solution", Google Patents.
• "CN1191858A - Process for production of ruthenium (III) acetate solution", Google Patents.

• Welby, C. "An Investigation into the Formation of a Variety of C3 Organometallic Species via the Isomerisation of Alkynes by Ruthenium (II) and Rhodium (I) Complexes", White Rose eTheses Online. URL: [Link]

Sources

• 1. Ruthenium(III) acetate - Wikipedia [en.wikipedia.org]
• 2. etheses.whiterose.ac.uk [etheses.whiterose.ac.uk]
• 3. US5886204A - Process for the production of ruthenium (III) acetate solution - Google Patents [patents.google.com]
• 4. CN1191858A - Process for production of ruthenium (III) acetate solution - Google Patents [patents.google.com]

Catalyst Stability Center: Ruthenium(III) Acetate Troubleshooting Guide

To: Research & Development Teams, Process Chemists From: Senior Application Scientist, Catalysis Division Subject: Technical Advisory on Color Instability in Ruthenium(III) Acetate Solutions

Diagnostic Overview

If your Ruthenium(III) Acetate solution has shifted from its characteristic forest green to brown or black , you are witnessing a fundamental change in the coordination sphere of the metal center.[1]

In 90% of cases, this is not a simple concentration effect but a chemical decomposition driven by hydrolysis .

Commercial "Ruthenium(III) Acetate" is rarely simple

.[1] It is almost exclusively the trinuclear oxo-centered cluster : .[1] This cluster is stable in acidic, acetate-rich environments but thermodynamically unstable in neutral water or basic media, leading to the formation of insoluble Ruthenium(IV) Oxide ( ).[1]

Visual Triage: The Degradation Pathway[1]

The following diagram illustrates the kinetic pathway of this decomposition. Use this to identify where your solution stands in the degradation process.[1]

Figure 1: The hydrolytic degradation pathway of Basic Ruthenium Acetate from stable cluster to insoluble oxide.[1]

The Mechanism: Why Brown/Black?

To fix the problem, you must understand the causality. The color change is a visible indicator of ligand lability.

• The Starting Material (Green): The

  -oxo cluster relies on bridging acetate ligands to hold the three Ru atoms in a triangle.[1]

• The Trigger (Water/Heat/Base): In pure water (pH ~7), the acetate ligands dissociate and are replaced by hydroxide (

  ) or water.[1] This is an equilibrium process: [1]

• The "Brown" Phase: As acetates leave, the clusters begin to link together via oxygen bridges (condensation), forming larger, soluble polymers.[1] These species absorb light differently, appearing dark brown.[1]

• The "Black" Phase (Failure): Eventually, the polymers grow large enough to become colloidal

  (Ruthenium Dioxide).[1] This is the black precipitate.[1][2] Once formed, it is catalytically different (heterogeneous) and difficult to re-dissolve.[1]

Troubleshooting Modules (FAQs)

Scenario A: "I dissolved the solid in pure deionized water."

• Diagnosis: Hydrolytic Decomposition. [1]

• Explanation: Pure water is not acidic enough to suppress the dissociation of acetic acid. By Le Chatelier’s principle, removing free acetate (by not adding it) drives the equilibrium toward hydrolysis.[1]

• Solution: Never dissolve Ru-acetate in pure water for storage.[1] Always use 0.1M - 1.0M Acetic Acid or Glacial Acetic Acid as the solvent to force the equilibrium back to the stable cluster.

Scenario B: "The solution turned black after I heated it."

• Diagnosis: Thermal Oxide Formation. [1]

• Explanation: The activation energy for ligand dissociation is overcome by heat. At temperatures >50°C in aqueous media, the cluster rapidly collapses into thermodynamically stable

  .[1]

• Solution: If heating is required for your reaction, you must add the substrate (ligand) before heating.[1] The substrate (e.g., phosphine, diamine) will bind to the Ru, stabilizing it before the acetate falls off.[1]

Scenario C: "I added a base (NaOH/KOH) to the solution."

• Diagnosis: Base-Induced Precipitation. [1]

• Explanation: Bases neutralize the acetic acid/acetate ligands immediately.[1] The rapid formation of Ru-hydroxides leads to instant condensation into black Ru-oxides.

• Solution: Avoid strong bases.[1] If a basic environment is required for catalysis, generate the active catalyst in situ under inert conditions, or use a pre-formed catalyst that does not rely on acetate ligands.

Corrective Protocols

Protocol 1: Preparation of a Stable Stock Solution

Use this protocol to ensure shelf-stable green solutions.

Step	Action	Technical Rationale
1	Weighing	Weigh the green Ru-acetate solid.
2	Solvent Prep	Prepare a 10% v/v Acetic Acid solution in degassed water (or use Glacial Acetic Acid for max stability).[1]
3	Dissolution	Add solvent to solid.[1] Sonicate briefly (<5 mins) if needed.
4	Storage	Store in a sealed vial, wrapped in foil, at 4°C.

Protocol 2: Recovery of "Black" Material (Digestion)

Note: It is usually more cost-effective to discard small amounts, but for large batches, digestion is possible.[1]

• Collect the black precipitate by filtration.[1]

• Reflux the solid in concentrated Glacial Acetic Acid (118°C) for 4–12 hours.

• Observation: The black oxide may slowly re-coordinate to form the green acetate cluster, though yield is often low (<50%).[1]

Stability Data Reference

Solvent System	Stability Duration	Visual Indicator	Recommended Use
Pure Water (pH 7)	< 24 Hours	Turns Brown/Black	NOT RECOMMENDED
Methanol/Ethanol	1–3 Days	Turns Brown (slowly)	Immediate use in synthesis
0.1M Acetic Acid (aq)	1–2 Weeks	Stays Green	Short-term aqueous catalysis
Glacial Acetic Acid	Months	Stays Forest Green	Long-term Stock Solution

References

• Structure of Basic Ruthenium Acetate

  • Cotton, F. A., et al.[1] "The Structure of the Basic Ruthenium Acetate Cluster."[1] This confirms the trinuclear

    structure.[1]

  • Source: [1]

• Hydrolysis and Oxide Formation

  • American Elements Technical Data.[1][3] Describes the decomposition of Ruthenium Acetate to Ruthenium Oxide (

    ) upon heating.[1][3]

  • Source: [1]

• Synthesis and Stability

  • Google Patents US5886204A.[1] "Process for the production of ruthenium (III) acetate solution."[1][4][5] Details the necessity of acetic acid excess to prevent impurities and degradation.[1]

  • Source: [1]

• Commercial Handling Guidelines

  • Sigma-Aldrich Safety & Handling.[1] Specifies storage under inert atmosphere and sensitivity to conditions.

  • Source: [1]

Sources

• 1. Ruthenium(III) acetate - Wikipedia [en.wikipedia.org]
• 2. Science made alive: Chemistry/Solutions [woelen.homescience.net]
• 3. americanelements.com [americanelements.com]
• 4. US5886204A - Process for the production of ruthenium (III) acetate solution - Google Patents [patents.google.com]
• 5. CN1191858A - Process for production of ruthenium (III) acetate solution - Google Patents [patents.google.com]

Preventing hydrolysis of Ruthenium(III) heptaacetate in aqueous solution

A Guide for Researchers, Scientists, and Drug Development Professionals on Preventing Hydrolysis in Aqueous Solutions

Welcome to the Technical Support Center for Ruthenium(III) Heptaacetate. As Senior Application Scientists with extensive field experience in handling sensitive organometallic compounds, we have developed this comprehensive guide to address the most common challenges encountered when working with aqueous solutions of Ruthenium(III) heptaacetate, a compound of significant interest in catalysis and drug development. This resource is designed to provide not just protocols, but the underlying scientific principles to empower you to troubleshoot and optimize your experimental workflows effectively.

Frequently Asked Questions (FAQs)

Q1: I dissolved my solid Ruthenium(III) heptaacetate in water, and the solution changed color and a precipitate formed over time. What is happening?

A1: You are likely observing the hydrolysis of the Ruthenium(III) heptaacetate complex. In its solid, crystalline form, this compound is relatively stable in the air.[1] However, when dissolved in neutral aqueous solutions, the coordinated water and acetate ligands can be substituted by water molecules from the solvent. This process, known as aquation or hydrolysis, can lead to the formation of less soluble polynuclear oxo-bridged ruthenium species, which often manifest as a color change and eventual precipitation.[2][3] The fundamental structure of Ruthenium(III) heptaacetate is a trinuclear oxo-centered cluster, specifically [Ru3O(O2CCH3)6(OH2)3]+.[1][4] The lability of the aqua and acetate ligands in a neutral aqueous environment is the primary driver of this instability.

Q2: What is the optimal pH for preparing and storing aqueous solutions of Ruthenium(III) heptaacetate to prevent hydrolysis?

A2: The stability of ruthenium complexes in aqueous solutions is highly pH-dependent.[5] For Ruthenium(III) heptaacetate and similar Ru(III) complexes, maintaining a slightly acidic environment is crucial to suppress hydrolysis. The solution is generally most stable in a pH range of 3-4.[6] This acidic condition helps to prevent the replacement of the acetate ligands by hydroxide ions and slows down the formation of insoluble ruthenium hydroxides and oxides.[2] A common and effective practice is to dissolve and store the complex in an aqueous solution of acetic acid.[1]

Q3: Can I use a buffer to maintain the optimal pH? If so, which buffer systems are recommended?

A3: While various biological buffers are used for experiments involving ruthenium complexes, for the specific purpose of preventing hydrolysis of Ruthenium(III) heptaacetate, an acetic acid/acetate buffer system is the most logical choice. The common acetate anion will help to shift the ligand exchange equilibrium, favoring the stable, intact complex. For many applications, simply dissolving the Ruthenium(III) heptaacetate in a dilute aqueous acetic acid solution is sufficient.[1] If a more precisely controlled pH is required for your experiment, an acetate buffer (pH 3.6-5.6) would be compatible. However, it is critical to ensure that other buffer components do not have a strong affinity for the ruthenium center, as this could lead to unintended ligand exchange reactions.

Q4: How can I visually or analytically detect if my Ruthenium(III) heptaacetate solution is degrading?

A4: There are several indicators of hydrolysis and degradation:

• Visual Inspection: A freshly prepared, stable solution of Ruthenium(III) heptaacetate should be a clear, forest green solution.[1] The formation of a brownish or black precipitate is a clear sign of the formation of insoluble ruthenium oxides or hydroxides. A noticeable color change over time, even without precipitation, can also indicate a change in the coordination sphere of the ruthenium centers.

• UV-Vis Spectroscopy: This is a powerful and straightforward method to monitor the stability of your solution.[7][8] The hydrolysis process, which involves changes in the ligands coordinated to the ruthenium, will result in alterations to the electronic transitions and, consequently, the UV-Vis absorption spectrum.[3][9] A stable solution will exhibit a consistent spectrum over time, while a degrading solution will show changes in the position and intensity of absorption bands. The absence of clear isosbestic points during these changes often suggests a complex, multi-step degradation process.[5]

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Precipitate forms immediately upon dissolution in water.	Rapid hydrolysis in neutral pH.	Dissolve the solid directly into a pre-prepared aqueous solution of acetic acid (e.g., 1-5% v/v). Avoid using pure deionized water as the initial solvent.
Solution is initially clear but becomes cloudy or forms a precipitate over several hours or days.	Slow hydrolysis is occurring at the storage conditions.	Ensure the storage solution is sufficiently acidic (pH 3-4). Store the stock solution at a low temperature (e.g., 4°C) to slow the rate of hydrolysis. Prepare fresh working solutions from the acidic stock solution just before use.
Inconsistent experimental results using the same stock solution.	The stock solution is degrading over time, leading to a changing concentration of the active species.	Monitor the stability of the stock solution regularly using UV-Vis spectroscopy. If changes are observed, prepare a fresh stock solution. For critical experiments, always use a freshly prepared solution.
Difficulty dissolving the solid compound.	Low solubility in the chosen solvent.	While moderately water-soluble, using a co-solvent can enhance solubility and stability.[7][10] Consider preparing a concentrated stock solution in a suitable organic solvent like methanol or ethanol and then diluting it into the acidic aqueous medium for your experiment.[11]

Experimental Protocols

Protocol 1: Preparation of a Stable Aqueous Stock Solution of Ruthenium(III) Heptaacetate

This protocol describes the preparation of a 10 mM stock solution in an aqueous acetic acid solution to minimize hydrolysis.

Materials:

• Ruthenium(III) heptaacetate solid

• Glacial acetic acid

• Deionized water

• Volumetric flasks

• Magnetic stirrer and stir bar

Procedure:

• Prepare a 1% (v/v) aqueous acetic acid solution by adding 1 mL of glacial acetic acid to 99 mL of deionized water.

• Weigh the required amount of Ruthenium(III) heptaacetate to prepare the desired volume of a 10 mM solution.

• Slowly add the solid Ruthenium(III) heptaacetate to the 1% aqueous acetic acid solution while stirring.

• Continue stirring until the solid is completely dissolved. The solution should be clear and forest green.

• Store the stock solution in a tightly sealed container at 4°C, protected from light.[12]

Protocol 2: Monitoring Solution Stability using UV-Vis Spectroscopy

This protocol provides a method to assess the stability of your Ruthenium(III) heptaacetate solution over time.

Materials:

• Prepared Ruthenium(III) heptaacetate solution

• UV-Vis spectrophotometer

• Quartz cuvettes

Procedure:

• Immediately after preparing the solution, take an initial UV-Vis spectrum from 200-800 nm to serve as the baseline (Time = 0).

• Store the solution under your intended experimental or storage conditions.

• At regular intervals (e.g., 1, 4, 8, 24 hours), take a new UV-Vis spectrum of the solution.

• Overlay the spectra to observe any changes in the absorption bands. Significant shifts in λmax or changes in absorbance intensity indicate degradation.

Visualizing the Hydrolysis Pathway and Prevention Strategy

The following diagrams illustrate the conceptual pathway of hydrolysis and the recommended preventative workflow.

Caption: Conceptual pathway of Ruthenium(III) heptaacetate hydrolysis.

Caption: Recommended workflow for preparing and monitoring stable solutions.

References

• American Elements. Ruthenium(III) Acetate. [Link]

• Dalton Transactions. Ruthenium(ii) p-cymene complexes of a benzimidazole-based ligand capable of VEGFR2 inhibition: hydrolysis, reactivity and cytotoxicity studies. [Link]

• Exploring the coordination chemistry of ruthenium complexes with lysozymes: structural and in-solution studies. Frontiers in Chemistry, 2023. [Link]

• Anticancer Ruthenium(III) Complexes and Ru(III)-Containing Nanoformulations: An Update on the Mechanism of Action and Biological Activity. Molecules, 2021. [Link]

• Design and Anticancer Properties of New Water-Soluble Ruthenium–Cyclopentadienyl Complexes. Molecules, 2022. [Link]

• Oszajca, M., et al. Exploring the coordination chemistry of ruthenium complexes with lysozymes: structural and in-solution studies. Frontiers in Chemistry, 2023. [Link]

• Google Patents. Process for the production of ruthenium (III)

• On hydrolysis, changes in UV-Vis spectrum is occurring but not in NMR and mass. Why is it happening? ResearchGate. [Link]

• ResearchGate. How to avoid Ruthenium complexes from oxidise? [Link]

• Bellini, M., et al. Remarkable stability of a molecular ruthenium complex in PEM water electrolysis. Chemical Science, 2022. [Link]

• Wikipedia. Ruthenium(III) acetate. [Link]

• Kinetic studies of the hydrolysis reactions of ruthenium (III) complexes hIm trans. Digital Commons @ EMU. [Link]

• Trinuclear Ruthenium Clusters as Bivalent Electrochemical Probes for Ligand-Receptor Binding Interactions. Journal of the American Chemical Society, 2011. [Link]

• ResearchGate. What is the effect of solvent in preparing ruthenium complexes? [Link]

• ResearchGate. Immobilized ruthenium complexes and aspects of their reactivity. [Link]

• American Elements. Ruthenium Acetate Solution. [Link]

• Inhibition of cancer cell growth by ruthenium complexes. Journal of Inorganic Biochemistry, 2016. [Link]

• Kinetic studies of the hydrolysis reactions of ruthenium (III) complexes hIm trans - Digital Commons @ EMU. [Link]

• Synthesis, Characterization, Electrochemistry, Catalytic and Biological Activities of Ruthenium(III) Complexes with Tridentate O. Asian Journal of Chemistry, 2010. [Link]

• Chemistry Extraction and Estimation of Ruthenium (III) From Hydrochloric Acid Medium by Cyanex 302. Worldwide Journals. [Link]

• Ruthenium–Thymine Acetate Binding Modes: Experimental and Theoretical Studies. Molecules, 2021. [Link]

• Stability and Performance of Ruthenium Catalysts Based on Refractory Oxide Supports in Supercritical Water Conditions. Energy & Fuels, 2013. [Link]

• Ruthenium Catalysis in Biological Habitats. Chemistry – A European Journal, 2023. [Link]

• Stabilizing Highly Active Ru Sites by Suppressing Lattice Oxygen Participation in Acidic Water Oxidation. Sargent Group - University of Toronto. [Link]

• Studies of the Ruthenium Complexes. XI. The Reaction. Amanote Research. [Link]

• Ruthenium(III) Chloride Catalyzed Acylation of Alcohols, Phenols, and Thiols in Room Temperature Ionic Liquids. Molecules, 2009. [Link]

• PubChem. Ruthenium(III) cation heptaacetate. [Link]

• Google Patents. CN1191858A - Process for production of ruthenium (III)

• ResearchGate. (PDF) Studies of the Ruthenium Complexes. XI. The Reaction. [Link]

• Acetate- and thiol-capped monodisperse ruthenium nanoparticles: XPS, XAS, and HRTEM studies. The Journal of Physical Chemistry B, 2005. [Link]

• Wikipedia. Ruthenium(III) acetate. [Link]

• PubChem. Ruthenium(III) cation heptaacetate. [Link]

• Aqueous hydrogenation of carbon dioxide catalysed by water-soluble ruthenium aqua complexes under acidic conditions. Chemical Communications, 1996. [Link]

• OO Bond Formation in Ruthenium-Catalyzed Water Oxidation. Inorganic Chemistry, 2012. [Link]

Sources

• 1. US5886204A - Process for the production of ruthenium (III) acetate solution - Google Patents [patents.google.com]
• 2. commons.emich.edu [commons.emich.edu]
• 3. Ruthenium-Crosslinked Hydrogels with Rapid, Visible-Light Degradation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Ruthenium(III) acetate - Wikipedia [en.wikipedia.org]
• 5. Exploring the coordination chemistry of ruthenium complexes with lysozymes: structural and in-solution studies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. commons.emich.edu [commons.emich.edu]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Remarkable stability of a molecular ruthenium complex in PEM water electrolysis - Chemical Science (RSC Publishing) DOI:10.1039/D1SC07234J [pubs.rsc.org]
• 11. researchgate.net [researchgate.net]
• 12. chemscene.com [chemscene.com]

Optimizing yield of basic ruthenium acetate synthesis from RuCl3

This guide serves as a high-level technical resource for optimizing the synthesis of Basic Ruthenium Acetate (

), a critical precursor for advanced ruthenium catalysts (e.g., Noyori hydrogenation catalysts).

Topic: Optimizing Yield and Purity of

from Role: Senior Application Scientist Date: October 25, 2025

Executive Summary & Core Mechanism

The synthesis of basic ruthenium acetate is a redox-neutral coordination process where commercial Ruthenium(III) chloride (often a mixture containing Ru(IV) species) is converted into a trinuclear oxo-centered cluster.

The Challenge: The reaction competes with the formation of chlororuthenium species (e.g.,

) and over-reduction to Ru(II) or Ru metal. The Solution: The "Spencer Modification" of the original Wilkinson method is the industry standard for maximizing yield. It utilizes a specific solvent ratio and excess sodium acetate to drive the equilibrium toward the acetate cluster while ensuring complete chloride displacement.

Reaction Scheme

Optimized Experimental Protocol

Note: This protocol is designed for a 5g scale-up. All reagents must be ACS grade or higher.

Reagents & Stoichiometry Table

Reagent	Formula	Equiv.	Role	Critical Quality Attribute
Ruthenium Trichloride		1.0	Metal Source	Ru content ~38-42%; "Reactive" grade preferred.
Sodium Acetate		6.0 - 7.0	Ligand/Base	Excess is required to force Cl displacement.
Glacial Acetic Acid		Solvent A	Solvent/Ligand	Must be anhydrous to prevent hydrolysis issues.
Ethanol		Solvent B	Reductant/Solvent	Acts as a mild reductant for any Ru(IV).

Step-by-Step Workflow

Phase 1: Complexation (The "Green" Shift)

• Dissolution: In a round-bottom flask, dissolve

  and Sodium Acetate Trihydrate in a 1:1 (v/v) mixture of Glacial Acetic Acid and Ethanol.

  • Scientist's Note: The 1:1 ratio is crucial. Acetic acid promotes acetate ligation, while ethanol facilitates the reflux temperature (~78-80°C) and mild reduction of trace Ru(IV).

• Reflux: Heat the mixture to gentle reflux under an inert atmosphere (Nitrogen or Argon) for 4 hours .

  • Visual Cue: The solution will transition from a dark opaque brown/black to a distinct deep forest green . If it turns blue, you have over-reduced (see Troubleshooting).

Phase 2: Isolation & Purification (The Salt Split) 3. Evaporation: Evaporate the solution to complete dryness using a rotary evaporator. Do not leave a "syrup"; a dry solid cake is necessary. 4. Extraction: Add Methanol (MeOH) to the dry residue.

• Why MeOH? Basic ruthenium acetate is highly soluble in methanol, whereas NaCl (the byproduct) is effectively insoluble. This is your primary purification step.

• Filtration: Filter the green methanolic solution through a Celite pad to remove the white NaCl solid. Wash the pad until the filtrate runs colorless.
• Crystallization: Evaporate the methanol filtrate to dryness. Redissolve the green solid in a minimum amount of acetone or methanol and precipitate by adding diethyl ether or simply evaporating slowly.

Visualization: Synthesis Workflow

The following diagram outlines the critical decision points and logic flow for the synthesis.

Caption: Logical workflow for the synthesis of Basic Ruthenium Acetate, highlighting the critical colorimetric checkpoint.

Troubleshooting Guide (Q&A)

Q1: My reaction mixture turned blue instead of green. What happened? A: You have likely formed "Ruthenium Blue," a cluster of mixed-valence Ru(II)/Ru(III) species.

• Cause: This occurs if the reaction is refluxed too vigorously for too long, or if the ethanol concentration is too high (acting as a strong reductant).

• Fix: Ensure you are using a 1:1 HOAc/EtOH ratio. If the blue color is faint, bubbling air through the solution for 15 minutes can sometimes re-oxidize the cluster back to the green Ru(III) state.

Q2: The yield is low (<50%), and the product contains white crystals. A: The white crystals are Sodium Chloride (NaCl) or Sodium Acetate.

• Cause: Incomplete extraction or using wet solvents during the workup. NaCl has slight solubility in wet methanol.

• Fix: Ensure the residue from the reflux is completely dry before adding methanol. Use anhydrous methanol for the extraction step. If white solids persist, re-dissolve the product in acetone (NaCl is insoluble in acetone) and filter again.

Q3: The product is sticky/oily and won't crystallize. A: This is a common solvation issue.

• Cause: Residual acetic acid or water is trapped in the lattice.

• Fix: Dissolve the oil in a small amount of methanol and add a large excess of diethyl ether or hexane to force precipitation. Triturate (grind) the oil with ether until it solidifies into a powder.

Q4: Can I use Ruthenium Metal as a starting material? A: Not directly. Ruthenium metal is inert to acetic acid. You must first convert it to

via oxidative chlorination or use (hazardous). Stick to "reactive" grade for consistent results.

FAQ: Scale-Up and Storage

Q: How stable is the Basic Ruthenium Acetate? A: It is air-stable in solid form but hygroscopic. Store it in a desiccator. In solution (methanol/water), it is stable for days but can undergo ligand exchange over weeks.

Q: Can I scale this reaction to 100g? A: Yes, the Spencer modification scales linearly. However, on a large scale, mechanical stirring is required to prevent "bumping" during the precipitation of NaCl. Ensure the evaporation step is done under high vacuum to remove all traces of acetic acid, which becomes harder to remove from larger bulk solids.

Q: What is the exact structure of the cation? A: The core is a trinuclear cluster

. The three Ru atoms form an equilateral triangle with a central oxygen atom. The acetate groups bridge the edges of the triangle.

References

• Original Synthesis & Structure: Spencer, A., & Wilkinson, G. (1972).

  -Oxo-triruthenium Carboxylate Complexes. Journal of the Chemical Society, Dalton Transactions, (14), 1570-1577.

• Mechanistic Insights & Modifications: Baumann, J. A., et al. (1978). Synthesis and characterization of new ruthenium clusters. Inorganic Chemistry, 17(12), 3342–3350.

• Application in Catalysis (Noyori Systems): Kitamura, M., et al. (1987). Homogeneous asymmetric hydrogenation of functionalized ketones. Journal of the American Chemical Society, 109(19), 5856–5858.

Technical Support Center: Triruthenium Oxo Cluster Ligand Substitution

Topic: Troubleshooting Ligand Substitution on

Clusters Ticket ID: TRU-3OX-SUB-001 Support Level: Tier 2 (Senior Application Scientist)

Core Directive & Scope

Welcome to the Advanced Technical Support guide for triruthenium oxo clusters. This document addresses the specific challenges of substituting terminal ligands (

) on the classic "cluster of clusters" motif, specifically the core.

The Central Challenge: Unlike simple mononuclear substitution, reacting these clusters involves balancing cluster integrity (preventing the

triangle from breaking) with substitution kinetics (which are heavily dependent on the cluster's oxidation state).

The "Golden Path" Protocol (Baseline)

Before troubleshooting, ensure your baseline protocol matches the field-validated standard. Deviations here are the root cause of 80% of failures.

Starting Material:

(or salt). Target: Substitution of terminal with Ligand (e.g., Pyridine, , CO, isocyanides).

Standard Operating Procedure (SOP)

Step	Action	Technical Rationale
1. Activation	Dissolve in Methanol (MeOH).	MeOH acts as both solvent and a mild reducing agent, generating the kinetically labile mixed-valence species (see Module 3).
2. Stoichiometry	Add Ligand (3.5 - 5 equivalents).	Statistical probability dictates that achieving the tris-substituted product requires excess. 1:1 ratios yield mixtures of mono-, bis-, and tris-products.
3. Reflux	Heat to 65°C (reflux) under .	Substitution is dissociative ( ).[1] Thermal energy is required to break the bond.
4. Monitoring	Check color change (Blue-Green Purple/Red/Orange).	The MLCT band shifts significantly upon substitution.
5. Isolation	Evaporate MeOH; redissolve in minimal ; precipitate with or Hexane.	Removes excess ligand and salts.

Diagnostic Workflow (Visualized)

If the SOP fails, use this logic flow to identify the failure mode.

Figure 1: Decision tree for diagnosing ligand substitution failures in triruthenium clusters.

Troubleshooting Modules

Module 3.1: Kinetic Inertness ("The Reaction is Too Slow")

Symptom: After 24 hours, the solution is still the color of the starting material. Root Cause: The cluster is likely in the fully oxidized

state. The Science: Ligand substitution on Ru(III) (d5) is slow (inert). However, the mixed-valence state contains a Ru(II) (d6) center, which is significantly more labile. Solution:

• The "Methanol Trick": Ensure you are using MeOH as the solvent. Refluxing in MeOH reduces the cluster in situ to the mixed-valence state, accelerating substitution by orders of magnitude [1].

• Chemical Reduction: Add a trace amount of a reductant (e.g., ascorbic acid or hydrazine) if using non-reducing solvents like DMF or DMSO.

• Electrochemical Catalysis: Apply a small negative potential (bulk electrolysis) to generate the catalytic Ru(II) species if working in strictly aprotic conditions.

Module 3.2: Cluster Decomposition ("The Solution Turned Black/Brown")

Symptom: Formation of insoluble black precipitates (RuO2) or loss of the characteristic carboxylate IR bands. Root Cause: The

-oxo core has collapsed. The Science: The core is stable, but not invincible.

• Acid Sensitivity: High proton concentrations can protonate the bridging oxo or acetate, leading to dissociation.

• Reductive Elimination (The CO Problem): If substituting with Carbon Monoxide (CO), be careful. CO is a strong

  -acceptor and can destabilize the cluster, leading to fragmentation into mononuclear species [2]. Solution:

• Buffer the pH: Ensure the reaction is neutral. Avoid strong acids.

• CO Control: If using CO, do not use high pressure (>1 atm). Use a CO-saturated solvent at room temperature rather than reflux.

Module 3.3: Purification Nightmares ("The Column is Streaking")

Symptom: Product sticks to the silica gel or elutes as a broad smear. Root Cause: The cluster is cationic (

or higher). It interacts strongly with the silanols on the silica surface. Solution:

• Ion Exchange First: Metathesize the counter-ion to

  or before chromatography. These large, hydrophobic anions improve solubility in organic solvents (DCM) and reduce interaction with silica.

• The "Magic" Eluent: Use 1% to 5% saturated aqueous KNO3 in Methanol mixed with your Acetonitrile/Water mobile phase if using C18 reverse phase. For normal phase, use DCM:MeOH (95:5) .

• Size Exclusion: Sephadex LH-20 is often superior to Silica for these clusters. It separates based on size (Cluster vs. Free Ligand) and avoids the ionic adsorption issues [3].

Characterization Guide (The "Paramagnetic Trap")

User Question: "My NMR is a mess. The peaks are broad and shifted. Is my product impure?"

Answer: Not necessarily. You are fighting paramagnetism.

Method	Status	Notes
1H NMR	Difficult	The core has unpaired electrons. Signals will be broad and shifted (paramagnetic contact shifts). Do not use integration for purity. Use it only to confirm the presence of ligand peaks [4].
ESI-MS	Gold Standard	This is your primary validation tool. Look for the intact cation mass . You should see the characteristic Ruthenium isotope pattern (wide distribution).
IR Spectroscopy	Critical	Check the and bands (1600-1400 cm⁻¹). If these disappear, your cluster has fallen apart.
Cyclic Voltammetry	Validation	The cluster should show multiple reversible one-electron redox waves (e.g., , ). Irreversible waves suggest decomposition [1, 2].

Frequently Asked Questions (FAQs)

Q: Can I substitute the bridging acetates instead of the terminal water? A: Yes, but this is a different mechanism. Carboxylate exchange requires refluxing in the neat carboxylic acid (e.g., propionic acid) at higher temperatures (

). It is much slower than terminal substitution.

Q: Why do I get a mixture of

, , and ? A: Statistical distribution. To force the tris-substituted product ( ), you must use a large excess of ligand (5-10 eq) and longer reaction times. To isolate the mono-substituted product, use 0.8 eq of ligand and separate via Sephadex LH-20.

Q: Is the cluster light sensitive? A: Yes. Ru-polypyridyl type clusters can undergo photo-dissociation of ligands (especially CO) upon UV irradiation. Perform reactions in the dark or low light if using photosensitive ligands [2].

References

• Baumann, J. A., et al. (1978). "Electrochemical and spectral properties of the triruthenium cluster complexes

  ." Inorganic Chemistry, 17(12), 3342–3350. Link

• Toma, H. E., et al. (2005). "Revisiting oxo-centered carbonyl-triruthenium clusters: Investigating CO photorelease and some spectroscopic and electrochemical correlations." Dalton Transactions, (10), 1747-1754. Link

• Sasaki, Y., et al. (1982). "Synthesis and properties of the triruthenium cluster complexes." Bulletin of the Chemical Society of Japan, 55(12), 3920-3926. Link

• Canales, J. C., et al. (2014). "Nature of NMR Shifts in Paramagnetic Octahedral Ru(III) Complexes." Inorganic Chemistry, 53(5), 2612–2621. Link

Sources

• 1. Ligand exchange reaction involving Ru(III) compounds in aqueous solution: a hybrid quantum mechanical/effective fragment potential study - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Ruthenium Nanoparticle Size Control via Acetate Precursors

Welcome to the Nanomaterials Technical Support Center. As drug development and advanced catalysis increasingly rely on precisely tuned ruthenium nanoparticles (Ru NPs), controlling their size and crystalline structure is paramount. This guide provides authoritative troubleshooting, mechanistic insights, and self-validating protocols for synthesizing Ru NPs using acetate precursors in polyol environments.

Core Principles: The Polyol-Acetate Mechanism

The synthesis of monodisperse Ru NPs is heavily reliant on the "polyol process," where a polyalcohol (e.g., 1,2-propanediol or ethylene glycol) acts as both a high-boiling solvent and a mild reducing agent[1].

The Causality of Acetate: When ruthenium trichloride (RuCl₃) or ruthenium nitrosyl nitrate is reduced in the presence of acetate ions (typically sodium acetate or directly using ruthenium acetate), the acetate acts as a critical coordinating ligand[2].

• Thermodynamic Stabilization: Acetate ions bind to the nascent Ru(0) surface, creating an electrostatic and steric barrier that prevents agglomeration[3].

• Kinetic Size Control: The concentration of acetate directly dictates the passivation rate of the growing nuclei. A high concentration of acetate rapidly caps the nuclei, arresting growth and yielding ultra-small particles (~2 nm). Conversely, lower acetate concentrations allow for extended, controlled growth before complete surface passivation, yielding larger particles (~4 nm)[2][4].

Process Workflow & Logical Relationships

Fig 1: Mechanistic pathway of Ru nanoparticle size control via acetate modulation.

Knowledge Base & Troubleshooting FAQs

Q: My Ru nanoparticles are agglomerating and precipitating out of the colloidal suspension. What is the root cause? A: Precipitation is a classic symptom of insufficient surface passivation. If the molar ratio of acetate to ruthenium is too low, the steric barrier is inadequate to overcome the van der Waals forces between the dense Ru cores.

• Actionable Fix: Increase the sodium acetate concentration. Ensure the polyol is completely anhydrous, as excess water can hydrolyze the acetate ligands and disrupt the protective capping layer[1][2].

Q: I am observing a bimodal size distribution in my Transmission Electron Microscopy (TEM) results. How do I achieve monodispersity? A: Bimodal distributions occur when nucleation and growth phases overlap. This is usually caused by slow, uneven heating. For monodisperse particles, you must achieve a single, rapid "burst" of nucleation.

• Actionable Fix: Do not heat the reaction vessel from room temperature with the precursors already mixed. Instead, pre-heat the polyol/acetate solution to the target reduction temperature (e.g., 150 °C), and then rapidly inject the Ru precursor to force simultaneous nucleation[4].

Q: Why do my 2 nm particles show no distinct X-Ray Diffraction (XRD) peaks, while my 4 nm particles do? A: This is an expected quantum-size effect. At ~4 nm, Ru NPs possess a hexagonal close-packed (hcp) structure similar to bulk ruthenium, which diffracts X-rays to produce broad but distinct peaks. At ~2 nm, the particles are heavily disordered and consist of nonperiodic atomic configurations, rendering them virtually amorphous to standard XRD[4].

Standard Operating Procedure (SOP): Synthesis of 4 nm Ru NPs

This self-validating protocol is designed to reliably produce 4 nm acetate-capped Ru NPs[4].

Phase 1: Precursor Preparation

• Solvent Preparation: Add 50 mL of 1,2-propanediol to a three-neck round-bottom flask.

• Acetate Loading: Dissolve anhydrous sodium acetate to achieve a final concentration of

  M. Stir vigorously under an inert argon atmosphere for 10 minutes to ensure complete dissolution.

• Precursor Addition: Add Ruthenium(III) chloride (RuCl₃) to achieve a desired metal loading (typically 2-5 mM). The solution will appear dark/brown.

Phase 2: Thermal Reduction 4. Heating: Transfer the flask to a pre-heated oil bath set to exactly 150 °C. 5. Reaction: Maintain vigorous stirring at 150 °C for exactly 15 minutes. Causality note: The rapid heating ensures burst nucleation, while the 15-minute window prevents Ostwald ripening (where larger particles consume smaller ones). 6. Quenching: Rapidly cool the flask in an ice-water bath to immediately halt the growth phase.

Phase 3: Isolation & Self-Validation 7. Isolation: Add an equal volume of ethanol to decrease the solvent's dielectric constant, then centrifuge at 10,000 RPM for 15 minutes to precipitate the nanoparticles[4]. 8. Validation Checkpoint (Self-Validating System):

• Optical: Resuspend a small aliquot in toluene. Perform UV-Vis spectroscopy. A successful Ru NP synthesis will show a featureless, exponentially decaying absorption curve (unlike gold or silver, Ru lacks a strong surface plasmon resonance peak in the visible spectrum).
• Structural: Perform High-Energy X-ray Diffraction (HE-XRD). You must observe broad peaks corresponding to the hcp-type structure. If the peaks are sharp, your particles have overgrown (>10 nm); if completely absent, your particles are undersized (<2 nm)[4].

Quantitative Parameter Matrix

Use the following empirically validated parameters to tune your synthesis outcomes[1][2][4]:

Target Size	Acetate Concentration	Temperature	Reaction Time	Crystal Structure	Capping State
~2.0 nm	High ( M)	140 °C - 160 °C	15 - 30 min	Highly disordered / Nonperiodic	Dense acetate monolayer
~4.0 nm	Low ( M)	150 °C	15 min	Hexagonal close-packed (hcp)	Sparse acetate monolayer
>10.0 nm	Zero (No Acetate)	180 °C	> 45 min	Bulk-like hcp	Uncapped / Agglomerated

References

• 3-D Structure of Nanosized Catalysts by High-Energy X-ray Diffraction and Reverse Monte Carlo Simulations: Study of Ru Source: Journal of Physical Chemistry C (Central Michigan University) URL:[Link]

• Acetate- and thiol-capped monodisperse ruthenium nanoparticles: XPS, XAS, and HRTEM studies Source: PubMed (National Institutes of Health) URL:[Link]

• Acetate Stabilization of Metal Nanoparticles and Its Role in the Preparation of Metal Nanoparticles in Ethylene Glycol Source: ResearchGate URL:[Link]

• Formation and selected catalytic properties of ruthenium, rhodium, osmium and iridium nanoparticles Source: RSC Advances (Royal Society of Chemistry) URL:[Link]

Sources

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. Acetate- and thiol-capped monodisperse ruthenium nanoparticles: XPS, XAS, and HRTEM studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. people.se.cmich.edu [people.se.cmich.edu]

Technical Support Center: Ruthenium(III) Cation Heptaacetate Purification

Welcome to the Technical Support Center for Ruthenium(III) cation heptaacetate (CAS 55466-76-7). This compound, structurally formulated as the oxo-centered trinuclear cluster

, is a critical precursor in electrocatalysis and homogeneous catalysis[1]. However, its traditional synthesis introduces significant sodium ( ) and chloride ( ) impurities, which act as severe catalyst poisons and disrupt electrochemical measurements[2]. This guide provides field-proven methodologies to eliminate these contaminants.

Mechanistic Insight: The Origin of Sodium Contamination

Why is sodium present in your product? The classical synthesis of basic ruthenium acetate relies on the reaction of ruthenium(III) chloride hydrate with a massive excess of sodium acetate in ethanol or acetic acid[3].

Because the reaction solvent partially solubilizes both

and , the resulting forest-green solid is heavily contaminated. Simply washing the product with water is impossible because the ruthenium cluster itself is highly water-soluble. Therefore, purification requires exploiting differential solubility in organic solvents, utilizing size-exclusion principles, or changing the synthetic route entirely.

Standard Operating Procedures (SOPs) for Sodium Removal

Protocol 1: Solvent Extraction and Anti-Solvent Precipitation

This method exploits the high solubility of the ruthenium cluster in methanol compared to the poor solubility of

and in the same solvent, followed by precipitation in acetone[3].

• Extraction : Suspend 5.0 g of the crude, dried ruthenium(III) acetate in 100 mL of anhydrous methanol. Stir vigorously for 30 minutes.

• Filtration : Filter the mixture through a fine glass frit (Porosity 4) to remove the bulk insoluble

  and unreacted .

• Concentration : Evaporate the filtrate to dryness under reduced pressure using a rotary evaporator. Repeat the methanol dissolution and evaporation twice more to drive off residual coordinated acetic acid.

• Precipitation : Dissolve the resulting oily residue in a minimal amount of methanol (approx. 15 mL). Rapidly add 200 mL of cold acetone. The purified

  will precipitate as a fine green powder.

• Recovery : Collect the solid via vacuum filtration, wash with copious amounts of diethyl ether, and dry under vacuum.

• Validation Checkpoint : The successful removal of acetic acid in Step 3 is confirmed when the methanol solution evaporates to a thick, viscous oil rather than a runny liquid. Upon adding acetone, the immediate formation of a green precipitate validates that the cluster has crashed out, leaving trace impurities in the mother liquor[3].

Protocol 2: Size-Exclusion Chromatography (Desalting)

For electrocatalysis applications requiring ultra-high purity (<50 ppm

), differential solubility is insufficient. Size-exclusion chromatography using Sephadex LH-20 is required.

• Preparation : Swell Sephadex LH-20 resin in methanol and pack a glass chromatography column (e.g., 2.5 cm x 30 cm).

• Loading : Dissolve 1.0 g of crude ruthenium acetate in 5 mL of methanol and carefully load it onto the column head.

• Elution : Elute with pure methanol. The bulky

  cluster has a significantly larger hydrodynamic radius than solvated and ions.

• Collection : Collect the fast-moving, dark green band. The smaller sodium salts will be retained longer in the resin pores.

• Isolation : Evaporate the dark green fraction to yield the desalted product.

• Validation Checkpoint : The visual separation of a fast-moving dark green band from a trailing colorless band confirms successful size exclusion.

Protocol 3: The "Zero-Sodium" Alternative Synthesis

If post-synthesis purification is too lossy, we recommend abandoning the

route entirely. An industrial approach utilizes ruthenium(IV) oxide and a hydrazine reductant to bypass sodium completely[2].

• Suspension : Suspend

  in a 40-80 wt% aqueous acetic acid solution.

• Reduction : Add a stoichiometric amount (95-115%) of hydrazine (

  ) dropwise.

• Reflux : Heat the mixture to reflux for 8 to 24 hours. The hydrazine reduces Ru(IV) to Ru(III), evolving harmless nitrogen gas.

• Result : This yields a high-purity ruthenium(III) acetate solution completely devoid of sodium, which can be concentrated to yield the solid cluster.

• Validation Checkpoint : The transition of the black

  suspension to a deep green, homogeneous solution confirms the successful reduction to Ru(III)[2].

Quantitative Data Presentation

Parameter	Protocol 1: Anti-Solvent	Protocol 2: Sephadex LH-20	Protocol 3: Zero-Sodium Synthesis
Mechanism	Differential Solubility	Size Exclusion	Alternative Precursor
Initial Na⁺ Level	> 10,000 ppm	> 10,000 ppm	0 ppm
Final Na⁺ Level	~ 100 - 500 ppm	< 50 ppm	0 ppm
Yield Recovery	70 - 80%	85 - 95%	> 95% (Synthetic Yield)
Best For	Bulk desalting	Analytical/Electrocatalysis	Industrial scale-up

Process Visualization

Figure 1: Comparative workflows for obtaining sodium-free Ruthenium(III) heptaacetate.

Troubleshooting FAQs

Q: My ruthenium acetate turned brown during the methanol extraction. What happened? A: The trinuclear cluster is susceptible to ligand exchange and reduction if left in methanol for extended periods under ambient light. Always perform the extraction swiftly and store the final product at 4°C, protected from light, and under an inert nitrogen atmosphere[4].

Q: Can I use a standard ion-exchange resin to remove the sodium? A: No. The active ruthenium species is a complex cation (

). If you pass it through a strong cation-exchange resin to capture , the resin will also irreversibly bind your ruthenium cluster, leading to 0% recovery[1].

Q: Why is my product oily instead of a powder after evaporation? A: The cluster strongly coordinates solvent molecules (water, methanol, or acetic acid) at the terminal positions. An oily residue indicates trapped acetic acid. Repeated dissolution in methanol and re-evaporation (Protocol 1, Step 3) azeotropically removes the acetic acid, allowing the complex to precipitate cleanly as a powder when acetone is added[3].

References

• US5886204A - Process for the production of ruthenium (III)

• Electrocatalytic oxidation of methanol by the [Ru3O(OAc)6(py)2(CH3OH)]3+ cluster Source: scielo.br URL:[Link]

Sources

• 1. Ruthenium(III) Cation Heptaacetate [benchchem.com]
• 2. US5886204A - Process for the production of ruthenium (III) acetate solution - Google Patents [patents.google.com]
• 3. scielo.br [scielo.br]
• 4. chemscene.com [chemscene.com]

Reference Data & Comparative Studies

Decoding Acetate Binding Modes in Ruthenium Complexes: A Comparative FTIR Guide

For drug development professionals and inorganic chemists, ruthenium complexes—particularly diruthenium paddlewheels and Ru-based organometallics—represent a highly versatile class of catalytic and therapeutic agents. The structural integrity of these complexes is heavily dependent on the coordination mode of their carboxylate (acetate) ligands.

Fourier Transform Infrared (FTIR) spectroscopy serves as the gold standard for distinguishing between bridging , monodentate (terminal) , and chelating acetate ligands. This guide objectively compares these coordination modes, providing the mechanistic causality behind their spectral signatures and a self-validating experimental protocol for accurate characterization.

The Physics of Carboxylate Coordination: Mechanistic Causality

The assignment of acetate coordination modes relies on the Deacon-Phillips rule , which analyzes the frequency difference (

) between the asymmetric stretching mode and the symmetric stretching mode 1. The causality behind this rule is rooted in molecular symmetry and bond order:

• Free Ionic Acetate: In an uncoordinated acetate ion (

  symmetry), resonance ensures both C-O bonds are equivalent. The serves as a baseline (typically ~144 cm⁻¹).

• Monodentate (Terminal) Coordination: When acetate binds to a single ruthenium atom via one oxygen, the resonance is broken. The uncoordinated C=O bond gains significant double-bond character (pushing

  to higher wavenumbers), while the coordinated C-O bond becomes more single-bond-like (pushing lower). This divergence results in a massive , typically >200 cm⁻¹ 2.

• Bidentate Bridging Coordination: In classic diruthenium(II,III) paddlewheel complexes (e.g.,

  ), the acetate spans two metal centers. This geometry preserves the equivalence of the C-O bonds, maintaining the resonance structure. Consequently, the is much smaller, usually ranging between 50 and 150 cm⁻¹ 3.

• Bidentate Chelating Coordination: When both oxygens bind to the same ruthenium atom, the acute O-Ru-O bite angle forces a mechanical compression of the O-C-O angle. This coupling further reduces the

  , often to values <100 cm⁻¹ 2.

Diagnostic Decision Tree

Caption: Decision tree for assigning acetate coordination modes in Ru complexes based on Δν.

Comparative FTIR Data Analysis

To objectively compare the spectral performance of these coordination modes, the table below summarizes the quantitative FTIR data for representative ruthenium-acetate complexes.

Coordination Mode	Representative Complex	(cm⁻¹)	(cm⁻¹)	(cm⁻¹)	Structural Implication
Free Ionic	Sodium Acetate (Baseline)	~1560	~1416	~144	Uncoordinated, full resonance.
Monodentate	- -THAc-[Ru(CO)(PPh₃)₂] [[2]]()	1653	1361	292	Resonance broken; highly asymmetric C-O bonds.
Bidentate Bridging	4	1451	1401	50	Symmetric bridging across the Ru-Ru bond.
Bidentate Chelating	- -THAc-[Ru(CO)(PPh₃)₂] 2	1521	1450	71	Constrained O-Ru-O angle forces symmetric stretching.

Note: While both bridging and chelating modes yield small

values, bridging acetates in diruthenium complexes typically exhibit lower absolute wavenumbers for both stretches due to the electron-withdrawing nature of the bimetallic core.

Experimental Methodology: Synthesis & Self-Validating Analysis

To ensure scientific integrity, simply recording an FTIR spectrum is insufficient. If the Ru-Ru metal core degrades during synthesis or sample preparation, the resulting spectrum may falsely indicate terminal acetates. Therefore, the protocol must be a self-validating system , incorporating UV-Vis spectroscopy to confirm the intact diruthenium core before FTIR analysis 5.

Step-by-Step Protocol: Synthesis of

• Reagent Preparation: In a fume hood, combine 1.0 g of Ruthenium(III) chloride hydrate (

  ) and 1.0 g of anhydrous Lithium Chloride (LiCl) in a round-bottom flask.

• Solvent Addition: Add a mixture of 35 mL glacial acetic acid and 7 mL acetic anhydride. The acetic anhydride acts as a water scavenger to prevent the formation of oxo-bridged impurities.

• Reflux: Reflux the mixture under a steady flow of air or oxygen for 6 hours. The molecular oxygen facilitates the stabilization of the mixed-valent Ru(II,III) state. The solution will transition to a deep red-brown color.

• Isolation: Allow the mixture to cool to room temperature overnight. Collect the resulting red-brown precipitate via vacuum filtration.

• Purification: Wash the solid sequentially with cold methanol (30 mL) and diethyl ether (50 mL) to remove unreacted starting materials and free acetic acid. Dry the product in vacuo for 24 hours.

Self-Validation & FTIR Acquisition

Caption: Self-validating experimental workflow for synthesizing and analyzing bridging Ru-acetates.

• UV-Vis Validation (Critical Step): Dissolve a micro-sample of the dried product in ethanol. Record the UV-Vis spectrum. You must observe a distinct absorption band at ~429 nm , corresponding to the

  electronic transition 5. Causality: If this band is absent, the paddlewheel core has degraded, and any subsequent FTIR data will be invalid.

• ATR-FTIR Acquisition: Place the validated solid directly onto the diamond crystal of an ATR-FTIR spectrometer. Apply consistent pressure using the anvil.

• Spectral Processing: Record the spectrum from 4000 to 400 cm⁻¹ (Resolution: 4 cm⁻¹, 32 scans).

• Data Interpretation: Locate the strong bands in the 1600–1350 cm⁻¹ region. For the successfully synthesized

  , you will observe at ~1451 cm⁻¹ and at ~1401 cm⁻¹, confirming the symmetrical bridging geometry ( cm⁻¹).

References

1.[2] Ruthenium–Thymine Acetate Binding Modes: Experimental and Theoretical Studies. MDPI. URL:[Link] 2.[3] Charge effect in protein metalation reactions by diruthenium complexes. RSC Publishing. URL:[Link] 3.[1] Iron(II) Carboxylate Complexes Based on a Tetraimidazole Ligand as Models of the Photosynthetic Non-Heme Ferrous Sites. ResearchGate. URL:[Link] 4.[5] Concentration curves and time course effects of g-linolenic acid, diruthenium-acetate and ruthenium g-linolenic complex. ResearchGate. URL:[Link] 5.[4] Liquid-Phase Dehydrogenation of Methanol with Homogeneous Ruthenium Complex Catalysts. Oxford University Press. URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. academic.oup.com [academic.oup.com]
• 5. researchgate.net [researchgate.net]

1H NMR Interpretation of Paramagnetic Ruthenium(III) Acetate: A Comparative Guide

The following guide provides an in-depth technical comparison and interpretation framework for the 1H NMR spectroscopy of paramagnetic Ruthenium(III) acetate, specifically the oxo-centered trimeric cluster

.

Executive Summary

Ruthenium(III) acetate, typically formulated as the oxo-centered trimer

, presents unique challenges in NMR spectroscopy due to its paramagnetic nature. Unlike diamagnetic Ruthenium(II) analogs which yield sharp, standard-range spectra, Ru(III) complexes exhibit paramagnetic shifting (hyperfine shifts) and line broadening due to rapid nuclear relaxation.

This guide objectively compares the NMR performance of Ru(III) acetate against diamagnetic standards, providing a validated protocol for acquiring and interpreting these complex spectra.

Theoretical Framework: The Paramagnetic Challenge

The Species

"Ruthenium acetate" in this context refers to the basic ruthenium acetate cluster.

• Formula:

  .

• Electronic State: The three Ru(III) centers (

  ) are strongly antiferromagnetically coupled through the central oxo-ligand. This results in a ground state with a single unpaired electron ( ) per cluster at room temperature, making the molecule paramagnetic but with a lower magnetic moment than isolated Ru(III) ions.

Mechanism of Shift and Broadening

The unpaired electron density affects the NMR spectrum via two primary mechanisms:

• Contact Shift (Through-Bond): Delocalization of unpaired electron spin density directly onto the ligand nuclei (acetate protons) via

  or bonds.

• Pseudocontact Shift (Through-Space): Dipolar interaction between the nuclear spin and the magnetic moment of the electron, dependent on the geometry and magnetic anisotropy of the complex.

These mechanisms cause the chemical shifts (

) to deviate significantly from their diamagnetic positions (e.g., free acetic acid at ~2.0 ppm). Additionally, the fluctuating magnetic field of the unpaired electron facilitates rapid nuclear relaxation, leading to short times and broad linewidths .

Comparative Analysis: Paramagnetic vs. Diamagnetic

The following table contrasts the NMR characteristics of the paramagnetic Ru(III) acetate cluster with a standard diamagnetic Ruthenium(II) carboxylate analog.

Table 1: NMR Performance Comparison

Feature	Paramagnetic Ru(III) Acetate	Diamagnetic Ru(II) Analog (e.g., )	Implication for Interpretation
Chemical Shift Range	Expanded / Anomalous Acetate methyls often shifted to 0–15 ppm or <0 ppm depending on solvent/axial ligand.	Standard Organic Range Acetate methyls strictly at 1.8 – 2.2 ppm.	Do not look for a sharp singlet at 2.0 ppm. Scan a wider window (-20 to +20 ppm).
Line Width ( )	Broad (10 – 100+ Hz) Signals appear as "humps" rather than sharp peaks.	Sharp (< 1 Hz) Well-resolved multiplets and coupling.	Small couplings ( ) are often obliterated. Integration requires careful baseline correction.
Relaxation Time ( )	Very Short (< 0.1 s) Rapid relaxation allows for fast repetition rates.	Standard (1 – 5 s) Requires longer delays ( ) for quantitative integration.	You can acquire more scans per minute for Ru(III), improving S/N ratio quickly.
Temperature Dependence	Strong (Curie Law) changes linearly with .	Negligible is largely invariant with .	Variable-temperature (VT) NMR can confirm signal assignment (paramagnetic peaks move; diamagnetic impurities stay).
Solvent Effects	High Axial water exchange ( ) alters magnetic anisotropy, shifting peaks.	Low Solvent effects are limited to minor dielectric changes.	The spectrum in will look different than in or .

Experimental Protocol

To successfully characterize Ru(III) acetate, standard "organic" NMR parameters must be modified.

Sample Preparation[1]

• Concentration: High concentration (>10-20 mg/0.6 mL) is recommended to overcome line broadening.

• Solvent:

  • Preferred:Methanol-

    ( ) or Deuterium Oxide ( ) . Note that may coordinate strongly, displacing axial water and altering the magnetic moment/shifts.

  • Avoid: Non-polar solvents (

    ) unless the cluster has been modified with lipophilic ligands.

Acquisition Parameters

• Pulse Sequence: Standard 1-pulse sequence (zg30 or s2pul).

• Spectral Width (SW): Set to -50 to +50 ppm initially to ensure no shifted signals are folded back.

• Acquisition Time (AQ): Short (0.5 – 1.0 s) is sufficient due to fast decay.

• Relaxation Delay (

  ): Set to 0 s or 0.1 s . The short means long delays are unnecessary and wasteful.

• Scans (NS): High number (e.g., 128, 256, or 512) to improve Signal-to-Noise (S/N) for broad peaks.

• Line Broadening (LB): Apply an exponential window function with LB = 5–10 Hz during processing to smooth noise.

Validation: The Evans Method

To confirm the paramagnetic nature and oxidation state, measure the magnetic susceptibility (

) using the Evans method.

• Insert: A coaxial capillary containing pure solvent + reference (e.g., 1% TMS or t-BuOH) into the NMR tube containing the Ru(III) sample + same solvent + reference.

• Measure: The chemical shift difference (

  in Hz) between the reference signal in the capillary (inner) and the sample (outer).

• Calculate:

  Where is the spectrometer frequency, is concentration (g/mL).

• Result: For

  , expect an effective magnetic moment corresponding to one unpaired electron per cluster (approx 1.7 - 2.0 at RT, though often reported per Ru atom).

Interpretation Workflow

The following diagram outlines the logical decision tree for assigning signals in a Ru(III) acetate spectrum.

Caption: Decision tree for distinguishing paramagnetic Ru(III) signals from diamagnetic impurities using line width and temperature dependence.

Signal Assignment Guide

• Acetate Protons: Look for a broad singlet (width > 10 Hz). In

  or , this often appears in the 0 to 5 ppm range but may be shifted downfield (e.g., 10-15 ppm) or upfield depending on the specific axial ligands (water vs. pyridine).

• Axial Ligands: If pyridine or other ligands are substituted in the axial positions (

  ), their protons will exhibit significant contact shifts. Pyridine -protons often shift to 8–12 ppm or higher.

• Solvent Exchange: In

  , the axial water protons exchange rapidly with the bulk solvent, often averaging into the HDO peak.

References

• "Nature of NMR Shifts in Paramagnetic Octahedral Ru(III) Complexes." Journal of the American Chemical Society. Explains the contact and pseudocontact shift mechanisms in Ru(III) systems.

• "Ruthenium(III) acetate - Wikipedia." Overview of the basic ruthenium acetate cluster structure and properties.

• "Interpreting the Paramagnetic NMR Spectra of Potential Ru(III) Metallodrugs." Inorganic Chemistry. Detailed guide on DFT and experimental correlation for paramagnetic Ru spectra.

• "The Evans Method for Magnetic Susceptibility." Standard protocol for determining magnetic moments via NMR.

Cyclic voltammetry redox potentials of triruthenium acetate cluster

Technical Comparison Guide: Cyclic Voltammetry of Triruthenium Acetate Clusters

Executive Summary: The Multi-Electron Reservoir

In the landscape of bioinorganic chemistry and drug development, the triruthenium acetate cluster (

) distinguishes itself from monomeric alternatives (like ) by acting as a stable multi-electron reservoir . While monomeric complexes typically offer single-electron transfer steps often complicated by ligand-centered redox events, the triruthenium core provides a robust metallic scaffold capable of reversible, sequential electron transfers over a wide potential window.

This guide objectively compares the electrochemical performance of the triruthenium cluster against standard alternatives, focusing on redox tunability via axial ligands —a critical feature for researchers designing specific redox potentials for catalytic cycles or biological electron transfer studies.

Core Analysis: Redox Potential Comparison

The electrochemical signature of the triruthenium cluster is defined by its ability to stabilize mixed-valence states. The general formula is

. The redox potentials are highly sensitive to the nature of the axial ligand ( ).

Table 1: Comparative Redox Potentials (vs. Ag/AgCl)

Data synthesized from non-aqueous CV (CH₂Cl₂ or MeCN) with Ferrocene internal standard.

Complex / System	Ligand Type	(V)	(V)	(V)	Performance Characteristic
	-donor / -acceptor (Balanced)	-1.29 V	-0.06 V	+1.23 V	Standard Reference. Highly reversible; chemically stable. Ideal baseline for biological studies.
	Strong -donor (Anionic)	-1.49 V	-0.26 V	+1.03 V	Negative Shift. Stabilizes higher oxidation states. Useful for oxidation catalysis at lower overpotentials.
	Strong -acceptor	> -1.0 V (Pos. Shift)	+0.45 V	> +1.5 V	Positive Shift. Stabilizes lower oxidation states. CO lability upon oxidation allows for "switchable" catalysis.
	Monomer (Alternative)	N/A (Ligand Reductions only < -1.3V)	N/A	+1.06 V ( )	Single Electron. Limited to one metal-centered oxidation. Reductions are ligand-centered and often unstable.

Key Technical Insight: The "Tuning" Mechanism

• Electron Donors (e.g., Cyanide, Imidazole): Increase electron density on the

  core, making it easier to remove an electron. This shifts values negatively (cathodic shift).

• Electron Acceptors (e.g., CO, NO): Remove electron density via

  -backbonding, stabilizing the reduced forms. This shifts values positively (anodic shift).

• Implication for Drug Design: If your target biological receptor requires reduction at -0.4 V, you can select an imidazole-substituted cluster. If it requires oxidation at +0.8 V, a CO-substituted cluster is more appropriate.

Mechanism Visualization

The following diagram illustrates the "Electron Ladder" mechanism unique to these clusters, contrasting it with the monomeric alternative.

Figure 1: Redox ladder comparison. The triruthenium cluster offers three distinct, accessible oxidation states within the solvent window, acting as a capacitor-like electron reservoir.

Experimental Protocol: Self-Validating CV Workflow

To ensure reproducibility and scientific integrity (E-E-A-T), follow this protocol. It includes "Checkpoints" to validate the system before consuming valuable samples.

Materials

• Solvent: Dichloromethane (DCM) or Acetonitrile (MeCN), HPLC Grade, dried over molecular sieves.

• Electrolyte: Tetrabutylammonium hexafluorophosphate (

  ), 0.1 M.[1][2]

• Working Electrode: Glassy Carbon (3 mm diameter).

• Reference: Ag/AgCl (in 3M KCl) or Ag wire (pseudo-reference).

• Internal Standard: Ferrocene (

  ).

Step-by-Step Methodology

• Electrode Conditioning (Critical Step):

  • Polish Glassy Carbon electrode with 0.05 µm alumina slurry on a felt pad in a figure-8 motion for 2 minutes.

  • Sonicate in DI water for 30 seconds to remove alumina particles.

  • Validation: Run a CV of only the electrolyte solution. Result must be a flat line (capacitive current only) with no peaks between -1.5 V and +1.5 V.

• Background Subtraction & Solvent Window:

  • Scan the blank electrolyte from -2.0 V to +1.8 V.

  • Validation: Ensure the solvent window is wide enough. DCM should be stable up to +1.8 V; MeCN up to +2.3 V.

• Sample Preparation:

  • Dissolve the triruthenium cluster (concentration ~1.0 mM) in the electrolyte solution.

  • Note: If the cluster has labile ligands (like

    ), ensure the solvent matches the ligand or is non-coordinating (DCM) to prevent ligand exchange during measurement.

• Data Acquisition:

  • Degas solution with

    or Argon for 5 minutes.

  • Record CVs at scan rates: 50, 100, 200, and 500 mV/s.

  • Causality Check: Plot

    vs. (square root of scan rate).[3] A linear relationship confirms a diffusion-controlled process (ideal behavior).

• Internal Standardization (The "Truth" Anchor):

  • After recording the cluster data, add a small crystal of Ferrocene to the same cell.

  • Run the CV again. Observe the new reversible couple (

    ).[4]

  • Calculation: Shift all potentials so that

    (or known value vs Ag/AgCl, typically +0.46 V in DCM). This eliminates reference electrode drift errors.

Workflow Visualization

Figure 2: Self-validating experimental workflow ensuring data integrity through blank checks and internal standardization.

References

• Derstine, B., et al. (2018).[5] "Structural and electrochemical comparison of trinuclear ruthenium oxo clusters [Ru3(OAc)6O(L)3]+ and [Ru3(OAc)6O(L)2(CO)]." Acta Crystallographica Section C, 74(11), 1487-1494.[5]

• Toma, H. E., et al. (2005). "Electrocatalytic oxidation of methanol by the [Ru3O(OAc)6(py)2(CH3OH)]3+ cluster." Journal of the Brazilian Chemical Society, 16(3).

• Abe, M., et al. (2014). "Synthesis and Properties of the Cyano Complex of Oxo-Centered Triruthenium Core [Ru3(μ3-O)(μ-CH3COO)6(pyridine)2(CN)]." Inorganic Chemistry, 53(3).

• Campagna, S., et al. (1998). "Designing dendrimers based on transition-metal complexes." Reviews in Inorganic Chemistry. (Context for Monomer vs Cluster comparison).

Sources

• 1. Synthesis and properties of the cyano complex of oxo-centered triruthenium core [Ru3(μ3-O)(μ-CH3COO)6(pyridine)2(CN)] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. bertrandgroup.ucsd.edu [bertrandgroup.ucsd.edu]
• 4. mdpi.com [mdpi.com]
• 5. Structural and electrochemical comparison of trinuclear ruthenium oxo clusters [Ru3(OAc)6O(L)3]+and [Ru3(OAc)6O(L)2(CO)] (L = imidazole, benzimidazole, and 4-phenylpyridine) - PubMed [pubmed.ncbi.nlm.nih.gov]

Catalyst Selection Guide: Ruthenium(III) Acetate vs. Acetylacetonate

Executive Summary

In high-stakes catalytic method development, the choice between Ruthenium(III) Acetate (Ru(OAc)₃) and Ruthenium(III) Acetylacetonate (Ru(acac)₃) is rarely about simple availability. It is a choice between mechanistic utility and precursor stability .

• Select Ru(acac)₃ if you need a robust, soluble, and chemically defined precursor to generate low-valent Ru(II) species (e.g., for asymmetric hydrogenation) where the ligands must be cleanly displaced under reducing conditions.

• Select Ru(OAc)₃ (specifically the basic carboxylate cluster) if you are performing C–H activation . The acetate ligand is not merely a spectator; it acts as a crucial internal base via the Concerted Metalation-Deprotonation (CMD) mechanism.

Part 1: Structural & Physicochemical Divergence

To use these catalysts effectively, one must understand that "Ru(OAc)₃" is a misnomer in most commercial contexts.

Feature	Ru(acac)₃	"Ru(OAc)₃" (Commercial)
True Identity	Monomeric Tris(acetylacetonato)ruthenium(III)	Basic Ruthenium Acetate Cluster ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">
Geometry	Octahedral ( symmetry)	Trimeric cluster with bridging oxo-center
Ligand Nature	Bidentate, chelating, robust ( )	Bridging carboxylates, labile ( )
Solubility	High in organic solvents (DCM, Toluene, THF)	Soluble in polar solvents (MeOH, Water, Acetic Acid)
Redox Stability	Stable in air; requires forcing conditions/reductants to exchange ligands.[1]	Air-stable but prone to cluster breakdown upon ligand addition.
Primary Utility	Precursor for phosphine-ligated catalysts.	Active Catalyst for C–H functionalization.

Expert Insight: The "Cluster" Trap

Commercial Ru(OAc)₃ is almost invariably the oxo-centered trimer. When used in non-polar solvents without solubilizing ligands, it often remains heterogeneous or forms undefined aggregates. Conversely, Ru(acac)₃ is a discrete molecular species, making it the gold standard for kinetic studies where catalyst concentration must be exact.

Part 2: Mechanistic Decision Pathways

The Precursor Pathway (Hydrogenation)

Winner: Ru(acac)₃

In asymmetric hydrogenation (e.g., Noyori-type), the goal is to attach a chiral phosphine (like BINAP) to the metal.

• Why Ru(acac)₃? The acac ligands stabilize the Ru(III) center during storage. Upon reaction with a phosphine in the presence of a reductant (like Zinc or ethanol), the acac ligands are cleanly removed, leaving no interfering bridging species.

• Why not Ru(OAc)₃? The acetate bridges in the trimeric cluster are difficult to break completely without harsh conditions, potentially leading to mixed-species contaminants that lower enantioselectivity.

The C–H Activation Pathway (CMD Mechanism)

Winner: Ru(OAc)₃

In C–H functionalization (e.g., oxidative coupling of arenes), the reaction requires a base to pull a proton off the carbon ring.

• Why Ru(OAc)₃? This catalyst operates via Carboxylate-Assisted C–H Activation . The acetate ligand coordinates to the metal and the substrate proton simultaneously. It acts as an "internal base," lowering the activation energy for C–H bond cleavage.

• Why not Ru(acac)₃? The acac ligand is too bulky and insufficiently basic to perform the CMD role effectively. It blocks the coordination sites required for the substrate.

Visualization: Selection Logic & Mechanism

Figure 1: Decision matrix for selecting Ruthenium precursors based on mechanistic requirements.

Part 3: Validated Experimental Protocols

Protocol A: Synthesis of Active Hydrogenation Catalyst from Ru(acac)₃

Context: Generating a Ru(BINAP) species for asymmetric hydrogenation.

Reagents:

• Ru(acac)₃ (0.5 mmol)

• (S)-BINAP (0.55 mmol)

• Ethanol (Abs., 20 mL)

• Zinc dust (Activated, 5.0 mmol) - Crucial for reducing Ru(III) to Ru(II)

Method:

• Charge: In a glovebox or under Argon, combine Ru(acac)₃ and (S)-BINAP in a Schlenk flask.

• Solvate: Add degassed Ethanol. The mixture will be a suspension.

• Reduce: Add activated Zinc dust.

• Reflux: Heat to reflux (80°C) for 4 hours. The solution will turn from red-violet (Ru-acac) to orange-brown (Active Ru-Phosphine species).

• Filtration: Filter hot under Argon to remove excess Zinc/Zn(acac)₂ byproducts.

• Usage: The resulting filtrate contains the active [Ru(BINAP)(Solvent)n]2+ species and is used directly for hydrogenation.

Trustworthiness Check: If the solution remains violet, reduction failed. Ensure Zinc is activated (wash with dilute HCl, then water, then acetone, dry).

Protocol B: Carboxylate-Assisted C–H Arylation using Ru(OAc)₃

Context: Ortho-arylation of 2-phenylpyridine (Standard benchmark).

Reagents:

• 2-Phenylpyridine (1.0 mmol)

• Aryl Bromide (1.2 mmol)

• Ru(OAc)₃ (commercial basic acetate) (2.5 mol%)

• K₂CO₃ (2.0 equiv)

• Solvent: NMP or o-Xylene (Dry)

Method:

• Mix: Combine substrate, aryl bromide, base, and Ru(OAc)₃ in a pressure tube.

• Heat: Seal and heat to 120°C for 18 hours.

• Mechanism in Action:

  • The cluster breaks down to monomeric Ru(OAc)2 species.

  • CMD Step: An acetate ligand bridges the Ru and the ortho-proton of the phenyl ring.

  • Transition State: The acetate oxygen abstracts the proton while the Carbon-Ruthenium bond forms simultaneously (See Figure 2).

• Workup: Cool, dilute with EtOAc, wash with water (removes inorganic salts), and purify via column chromatography.

Trustworthiness Check: If yield is low, add a catalytic amount of Pivalic Acid (PivOH, 10 mol%). Bulky carboxylates often accelerate the CMD step better than acetate alone.

Visualization: The CMD Mechanism (Why Acetate Matters)

Figure 2: The Concerted Metalation-Deprotonation (CMD) pathway exclusive to carboxylate ligands.

References

• Knowles, W. S., et al. (1980). Catalytic Asymmetric Hydrogenation. Science. Link (Foundational work establishing the necessity of clean precursor reduction).

• Ackermann, L. (2011). Carboxylate-Assisted Transition-Metal-Catalyzed C−H Bond Functionalizations: Mechanism and Scope. Chemical Reviews. Link (Definitive review on the CMD mechanism and the role of acetate).

• Noyori, R., et al. (1987). Asymmetric Hydrogenation of β-Keto Carboxylic Esters. Journal of the American Chemical Society. Link (Protocol for generating catalysts from Ru(acac)3).

• Dixneuf, P. H., et al. (2013). Ruthenium(II)-Catalyzed C-H Bond Functionalization on the Way to Green Chemistry. Topics in Organometallic Chemistry.[2] Link (Details on Ru-acetate clusters in catalysis).

• Cotton, F. A., & Wilkinson, G.Advanced Inorganic Chemistry.

Sources

• 1. Ruthenium(III) acetylacetonate - Wikipedia [en.wikipedia.org]
• 2. fluorochem.co.uk [fluorochem.co.uk]

The Definitive Comparison Guide: X-Ray Crystallographic Data (CIF) for Basic Ruthenium Acetate vs. Standard Precursors

Executive Summary

In the fields of homogeneous catalysis and metallodrug development, the reproducibility of a reaction is intrinsically tied to the structural definition of the metal precursor. For ruthenium chemistry, researchers often default to Ruthenium(III) chloride hydrate (

). However, this material is notoriously ill-defined, existing as a polymeric mixture of Ru(III) and Ru(IV) species with variable hydration.

Enter Basic Ruthenium Acetate (

). This oxo-centered trinuclear cluster offers absolute stoichiometric precision. By leveraging X-ray crystallographic data (CIF) to validate its -oxo core and mixed-valence state, scientists can establish a self-validating baseline for downstream ligand exchange kinetics, ensuring absolute batch-to-batch reproducibility.

The Structural Paradigm: Why CIF Data Dictates Performance

The crystal structure of basic ruthenium acetate reveals a central oxygen atom (

-O) coordinated to three ruthenium atoms in a planar triangular array, bridged by six acetate ligands. The terminal positions are occupied by labile water molecules. This specific geometry, validated by single-crystal X-ray diffraction , creates a highly delocalized molecular orbital system.

The causality of this structure is profound: the

-oxo core allows the cluster to act as an "electron sponge." It can undergo reversible multi-electron redox processes—a critical feature for electrocatalysis and photo-induced drug release . Without crystallographic validation (CIF), researchers cannot guarantee the absence of chloride contamination or the integrity of this mixed-valence electron reservoir.

Comparative Performance Data

To objectively evaluate basic ruthenium acetate, we must benchmark it against the two most common alternative ruthenium precursors:

and Triruthenium Dodecacarbonyl ( ).

Metric	Basic Ruthenium Acetate	Ruthenium(III) Chloride Hydrate	Triruthenium Dodecacarbonyl
Chemical Formula
Structural Definition	Absolute (CIF validated)	Poor (Ill-defined polymer)	Absolute (CIF validated)
Oxidation State	Mixed-valence (III, III, III) or (III, III, II)	Variable (III / IV)	Low-valent (0)
Ligand Lability	High (Terminal easily displaced)	Low (Chloride bridges resist cleavage)	Low (Requires harsh thermal/UV activation)
Chloride Contamination	None	High	None
Solubility Profile	Excellent in polar solvents (MeOH, )	Soluble in acidic aqueous media	Soluble only in non-polar organics
Primary Utility	Electrocatalysis, Metallodrugs	Bulk starting material	Organometallic CVD, CO-insertion

Experimental Protocol: Synthesis and Crystallographic Validation

To ensure scientific integrity, the synthesis of basic ruthenium acetate must be treated as a self-validating system. The following protocol details not just the how, but the why behind each step.

Phase 1: Cluster Assembly

• Dissolution and Buffering: Dissolve 5.0 g of commercial

  in a mixture of ethanol (50 mL), water (50 mL), and glacial acetic acid (20 mL).

  • Causality: The solvent mixture provides the necessary dielectric constant to solubilize the polymeric precursor, while acetic acid serves as the primary ligand source.

• Base Addition: Add a stoichiometric excess of Sodium Acetate (

  , 10.0 g).

  • Causality:

    acts as a buffer to neutralize the HCl generated during the cleavage of Ru-Cl bonds. Crucially, it drives the thermodynamic self-assembly of the -oxo bridge by deprotonating water molecules in the coordination sphere.

• Reflux & Self-Validation: Heat the mixture to 85 °C and reflux for 4 hours.

  • Self-Validation: The reaction progress is visually self-validating; the solution transitions from a muddy, dark brown (polymeric Ru) to a deep, vibrant green, indicating the formation of the delocalized trinuclear core.

Phase 2: Isolation and CIF Generation

• Isolation: Cool the mixture to room temperature and concentrate it under reduced pressure. Precipitate the product using a non-polar anti-solvent (diethyl ether). Filter and dry under vacuum.

• Crystallization for CIF Generation: Dissolve a 50 mg aliquot of the crude green powder in minimal methanol. Layer carefully with diethyl ether and allow slow diffusion over 48 hours at 4 °C.

  • Causality: Slow diffusion minimizes nucleation sites, promoting the growth of X-ray quality single crystals. The resulting CIF data definitively confirms the absence of chloride impurities and verifies the precise Ru-Ru bond distances (typically ~2.89 Å), ensuring batch-to-batch reproducibility.

Mechanistic Visualization

The following diagram maps the logical relationship between precursor selection, structural validation, and downstream application.

Workflow: Synthesis, crystallographic validation, and application of basic ruthenium acetate.

Applications in Catalysis and Drug Development

The structural certainty provided by the CIF data of basic ruthenium acetate translates directly into superior performance in advanced applications:

• Electrocatalysis: The mixed-valence

  core acts as an efficient electron transfer mediator. Toma et al. demonstrated that accessing higher oxidation states of this multicentered system enables the highly efficient, 2-electron electrocatalytic oxidation of methanol to formaldehyde under mild conditions . The defined structure prevents catalyst degradation pathways common with mononuclear precursors.

• Drug Development (Photodynamic Therapy): The terminal

  ligands are highly labile and can be easily exchanged with pyridine or nitric oxide (NO) ligands. This predictability allows for the synthesis of ruthenium nitrosyl complexes, which are currently being investigated as potent, light-activated NO-releasing prodrugs for targeted cancer therapy .

References

• Title : Basic Ruthenium Acetate and Mixed Valence Derivatives. Source : Inorganic Syntheses, Vol. 35, 156-160 (2010). URL :[Link]

• Title: Electronic structure and redox properties of the clusters

  . Source : Inorganic Chemistry, 17(12), 3342–3350 (1978). URL :[Link]

• Title: Electrocatalytic oxid

  cluster: Improving the metal-ligand electron transfer by accessing the higher oxidation states of a multicentered system. Source : Química Nova, 33(10), 2046-2050 (2010). URL :[Link]

• Title : Ruthenium-nitrosyl complexes as NO-releasing molecules and potential anticancer drugs. Source : Coordination Chemistry Reviews, Vol. 459, 214436 (2022). URL :[Link]

Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of Ruthenium(III) Cation Heptaacetate

As researchers and scientists at the forefront of drug development and chemical synthesis, our commitment to innovation is paralleled by our responsibility to ensure a safe laboratory environment and the proper management of chemical waste. This guide provides a detailed, step-by-step procedure for the safe disposal of Ruthenium(III) cation heptaacetate, a compound valued in catalysis and advanced materials science.[1] By understanding the principles behind these procedures, we can mitigate risks and ensure compliance with regulatory standards.

PART 1: Immediate Safety and Handling Considerations

Before initiating any disposal protocol, it is imperative to be fully aware of the immediate safety and handling requirements for Ruthenium(III) cation heptaacetate. While some safety data sheets (SDS) for similar ruthenium compounds, such as Ruthenium(III) acetylacetonate, may classify the substance as not hazardous, it is crucial to treat all chemical waste with caution.[2]

1.1 Personal Protective Equipment (PPE): A Non-Negotiable First Line of Defense

Proper PPE is fundamental to safe laboratory practice. The following table summarizes the required PPE when handling Ruthenium(III) cation heptaacetate waste.

PPE Component	Specification	Rationale
Eye Protection	Chemical safety goggles or a face shield.[2][3]	Protects against accidental splashes of solutions or contact with fine powders.
Hand Protection	Chemical-resistant gloves (e.g., nitrile).[4][5]	Prevents skin contact and potential irritation.[2][6][7][8] Gloves must be inspected before use and disposed of properly after handling the chemical waste.[4]
Body Protection	A lab coat or chemical-resistant apron.[2][3]	Protects clothing and skin from contamination.
Respiratory Protection	Generally not required for handling small quantities in a well-ventilated area.[2][6] However, if there is a risk of generating dust, a NIOSH-approved respirator should be used.[9]	Minimizes the inhalation of airborne particles.

1.2 Engineering Controls: Creating a Safe Workspace

All handling and preparation of Ruthenium(III) cation heptaacetate for disposal should be conducted within a certified chemical fume hood.[10] This engineering control is critical for preventing the inhalation of any potential dust or aerosols and for containing any accidental spills.[11]

1.3 Spill Management: Preparedness is Key

In the event of a spill, the primary objective is to contain the material and prevent its spread.

• For solid spills: Carefully sweep up the material to avoid generating dust and place it in a designated, labeled waste container.[12]

• For solutions: Absorb the spill with an inert material, such as vermiculite or sand, and then place the absorbent material into the designated waste container.[13]

The spill area should then be cleaned with an appropriate solvent and decontaminated.

PART 2: Step-by-Step Disposal Protocol for Laboratory-Scale Waste

The guiding principle for the disposal of Ruthenium(III) cation heptaacetate is to manage it as a hazardous waste, primarily due to its heavy metal content.[14][15] All chemical waste must be disposed of in accordance with local, state, and federal regulations.[5][11]

2.1 Waste Segregation: The Foundation of Proper Disposal

Proper segregation of chemical waste at the source is crucial for safe and compliant disposal. The following diagram illustrates the decision-making process for segregating Ruthenium(III) cation heptaacetate waste.

Caption: Decision workflow for segregating Ruthenium(III) cation heptaacetate waste.

2.2 Preparing Solid Waste for Disposal

• Container Selection: Use a designated, chemically compatible, and properly sealed container for solid waste. Glass or high-density polyethylene (HDPE) containers are generally suitable.

• Transfer: Carefully transfer the solid Ruthenium(III) cation heptaacetate waste into the container. A funnel may be used to prevent spillage. Avoid generating dust during the transfer.

• Labeling: Label the container clearly and accurately. The label should include the chemical name ("Ruthenium(III) cation heptaacetate"), the approximate quantity, the date, and the hazard classification (e.g., "Heavy Metal Waste").

2.3 Preparing Liquid Waste for Disposal

• Container Selection: Use a designated, chemically compatible, and properly sealed container for liquid waste. Ensure the container material is compatible with the solvent used. A chemical compatibility chart should be consulted.[16]

• pH Neutralization (for aqueous solutions): If the ruthenium compound is in an acidic or basic aqueous solution, it may need to be neutralized before disposal. Slowly add a neutralizing agent (e.g., sodium bicarbonate for acidic solutions, or a dilute acid for basic solutions) while stirring in a fume hood.[10] Monitor the pH with indicator strips or a pH meter until it is in the neutral range (pH 6-8).[10]

• Transfer: Carefully pour the liquid waste into the designated container using a funnel. Do not overfill the container; leave at least 10% headspace to allow for expansion.

• Labeling: As with solid waste, label the liquid waste container with the full chemical name of all components (including solvents), their approximate concentrations, the date, and the appropriate hazard classification.

2.4 Final Disposal Steps

Once the waste is properly segregated, contained, and labeled, it should be stored in a designated satellite accumulation area until it is collected by your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.[4][11][17] Never dispose of Ruthenium(III) cation heptaacetate or any other heavy metal waste down the drain or in the regular trash.[7][11]

PART 3: Regulatory and Compliance Overview

The disposal of chemical waste is governed by a framework of regulations designed to protect human health and the environment. In the United States, the primary federal regulation is the Resource Conservation and Recovery Act (RCRA), which is administered by the Environmental Protection Agency (EPA).[18][19]

3.1 RCRA and Hazardous Waste Classification

Under RCRA, a waste is considered hazardous if it is specifically listed or if it exhibits certain characteristics (ignitability, corrosivity, reactivity, or toxicity).[18] While Ruthenium(III) cation heptaacetate itself may not be a listed hazardous waste, waste containing ruthenium would likely be classified as hazardous due to the toxicity of heavy metals. The EPA regulates several heavy metals, and it is best practice to manage all heavy metal waste as hazardous.[14][15]

3.2 The "Cradle-to-Grave" Responsibility

RCRA establishes a "cradle-to-grave" management system for hazardous waste.[15][18] This means that the generator of the waste (i.e., your laboratory) is responsible for its safe management from the moment it is created until its final disposal.[18] This responsibility underscores the importance of using a licensed and reputable hazardous waste disposal company.

3.3 Institutional Policies

In addition to federal and local regulations, your institution will have its own specific policies and procedures for hazardous waste management. It is essential to be familiar with and adhere to these internal guidelines. Contact your institution's EHS department for specific guidance and to schedule a waste pickup.

By following these procedures, you can ensure the safe and compliant disposal of Ruthenium(III) cation heptaacetate, thereby upholding your commitment to laboratory safety and environmental stewardship.

References

• Thermo Fisher Scientific. (2026, January 2). Safety Data Sheet: Ruthenium(III) 2,4-pentanedionate. Retrieved from [Link]

• Strem Chemicals. (n.d.). Material Safety Data Sheet: Ruthenium(III) acetylacetonate. Retrieved from a general search for the CAS number 14284-93-6, specific URL not available in search results.
• CDN Isotopes. (n.d.). Safety Data Sheet: Ruthenium (pieces). Retrieved from a general search for ruthenium safety data sheets, specific URL not available in search results.
• American Elements. (n.d.). Ruthenium Safety Data Sheet. Retrieved from a general search for ruthenium safety data sheets, specific URL not available in search results.
• Impala Platinum. (n.d.). Platinum Metals Refinery: Material Safety Data Sheet - Ruthenium. Retrieved from a general search for ruthenium safety data sheets, specific URL not available in search results.
• ABCR. (2015, March 3). Safety Data Sheet: Ruthenium(III) acetylacetonate. Retrieved from a general search for the CAS number 14284-93-6, specific URL not available in search results.
• Spectrum Chemical. (2006, August 11). Material Safety Data Sheet: Ruthenium (III) Nitrosylnitrate. Retrieved from a general search for ruthenium safety data sheets, specific URL not available in search results.
• Fisher Scientific. (2025, December 27). Safety Data Sheet. Retrieved from a general search for ruthenium safety data sheets, specific URL not available in search results.
• Szabo-Scandic. (n.d.). Ruthenium red. Retrieved from a general search for ruthenium safety data sheets, specific URL not available in search results.

• Cole-Parmer. (2006, March 22). Material Safety Data Sheet - Ruthenium(III) acetylacetonate. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2024, August 28). Disposal Guidance. Retrieved from [Link]

• ALS. (2023, November 10). RCRA 8 Metals: EPA Limits, Guidance, and How to Get Compliant. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2025, March 24). Learn the Basics of Hazardous Waste. Retrieved from [Link]

• Colonial Metals. (2015, July 31). Ruthenium Powder - Safety Data Sheet. Retrieved from a general search for ruthenium safety data sheets, specific URL not available in search results.
• Oak Ridge National Laboratory. (2013, January 1). RUTHENIUM (-98, -99). Retrieved from a general search for ruthenium safety data sheets, specific URL not available in search results.
• Ted Pella, Inc. (2017, August 31). Safety Data Sheet Product No. 19421 Ruthenium Red. Retrieved from a general search for ruthenium safety data sheets, specific URL not available in search results.

• National Center for Biotechnology Information. (n.d.). Ruthenium(III) cation heptaacetate. PubChem Compound Summary for CID 91886549. Retrieved from [Link]

• Miller Recycling. (2022, June 27). Scrap Metal Recycling & the EPA—What Consumers Should Know. Retrieved from [Link]

• Hazardous Waste Experts. (2024, February 7). Which Substances Make Up the RCRA 8 Metals?. Retrieved from [Link]

• Crest Pumps. (n.d.). Chemical Compatibility Table. Retrieved from [Link]

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Advanced Laboratory Safety and Handling Guide: Ruthenium(III) Cation Heptaacetate

As a Senior Application Scientist, I have observed that the successful application of transition metal catalysts relies as much on rigorous safety protocols as it does on chemical precision. Ruthenium(III) cation heptaacetate (CAS: 55466-76-7) is a highly versatile, trinuclear ruthenium complex used extensively as a catalyst precursor in hydrogen evolution reactions (HER) and complex organic syntheses[1].

Despite its stability in air, this forest-green solid presents significant handling challenges. It is highly corrosive, capable of causing severe skin burns and irreversible eye damage[2]. This guide provides drug development professionals and researchers with a mechanistically grounded, self-validating framework for the safe operation, PPE selection, and disposal of this compound.

Quantitative Chemical Profile

To inform our handling strategy, we must first establish the physical and chemical boundaries of the reagent. The table below summarizes the critical quantitative data for Ruthenium(III) cation heptaacetate.

Property	Value	Mechanistic Implication
CAS Number	55466-76-7[3]	Unique identifier for safety tracking.
Molecular Formula	[4]	Trinuclear core dictates reactivity[1].
Ruthenium Content	40% – 48%[3]	High heavy-metal density requires strict environmental disposal[5].
Storage Conditions	4°C, dark, inert [3]	Prevents premature ligand dissociation and degradation.
GHS Hazard Codes	H314, H318[2]	Indicates severe corrosivity to biological tissues.

Hazard Profile & Mechanistic Causality

Understanding the why behind a hazard is the most effective way to enforce laboratory safety. The dangers of Ruthenium(III) cation heptaacetate stem directly from its molecular architecture.

The compound features a trinuclear ruthenium core surrounded by relatively labile acetate and solvent ligands[1]. When this forest-green powder contacts biological moisture (such as sweat on the skin or the tear film of the eye), two simultaneous destructive pathways are initiated:

• Ligand Hydrolysis: The acetate ligands rapidly hydrolyze, releasing acetic acid and causing an immediate, localized drop in pH that burns the tissue[2].

• Lewis Acid Toxicity: Once the protective ligands are stripped, the exposed Ru(III) centers act as aggressive Lewis acids. They bind irreversibly to nucleophilic sites on cellular proteins and enzymes, leading to coagulative necrosis and heavy metal toxicity.

Furthermore, because the reagent is a fine powder, it is highly susceptible to static accumulation and aerosolization, presenting a severe inhalation hazard[6].

Figure 1: Mechanistic pathway of tissue damage following exposure to Ruthenium(III) heptaacetate.

Personal Protective Equipment (PPE) Matrix

Standard laboratory attire is insufficient for handling labile organometallics. The following PPE must be utilized, grounded in the specific chemical threats posed by the ruthenium complex.

PPE Category	Specification	Mechanistic Causality
Gloves	Double-layered Nitrile (EN 374 compliant, >0.11mm)	Ru(III) complexes easily penetrate latex. Nitrile provides a non-reactive barrier against organometallic ligand exchange[7].
Eye Protection	Chemical Safety Goggles (ANSI Z87.1+ / EN 166)	Prevents severe ocular damage (H318) caused by the acidic nature of the acetate ligands upon contact with eye moisture[8].
Body Protection	Flame-retardant Lab Coat (Nomex/Cotton blend)	Prevents dermal exposure to corrosive dust. Flame retardancy mitigates risks if used in exothermic catalytic reactions[8].
Respiratory	N95/P100 Particulate Respirator	Required only if handling outside a fume hood. Prevents inhalation of fine powder, mitigating alveolar heavy metal deposition[6].

Self-Validating Operational Workflow

A protocol is only as strong as its built-in verification steps. The following step-by-step methodology incorporates "self-validating" checkpoints to ensure the safety systems are actively functioning during the handling of Ruthenium(III) cation heptaacetate.

Phase 1: Preparation & PPE Donning

• Hood Validation: Turn on the chemical fume hood and ensure the sash is positioned at the correct height.

  • Validation Check: Tape a 1-inch strip of a Kimwipe to the bottom edge of the sash. A continuous inward flutter visually confirms active negative pressure.

• Glove Integrity Check: Retrieve the inner pair of nitrile gloves.

  • Validation Check: Prior to donning, trap ambient air inside the glove and squeeze the fingers. If the glove maintains pressure without deflating, there are no micro-punctures. Don the inner pair, followed by the outer pair.

Phase 2: Handling & Transfer

• Static Mitigation: Retrieve the reagent from 4°C storage[3]. Wipe the exterior of the vial and your weighing spatula with a slightly damp anti-static cloth.

  • Causality: This neutralizes static charges that would otherwise cause the fine forest-green powder to aerosolize upon opening the cap[6].

• Material Transfer: Use a chemically inert, PTFE-coated spatula to weigh the solid.

  • Causality: Standard stainless-steel spatulas can introduce trace metal contaminants that prematurely activate or poison the catalytic precursor[1].

• Dissolution: Slowly add the Ru(III) solid to your target solvent under continuous stirring.

  • Validation Check: The solvent should transition to a uniform color (often deep green or brown, depending on the solvent) without clumping at the bottom. Complete dissolution confirms the trinuclear core is fully solvated and ready for catalysis[1].

Phase 3: Post-Handling & Decontamination

• Visual Inspection: Ruthenium(III) cation heptaacetate acts as its own colorimetric indicator. Inspect the hood surface, the balance, and your outer gloves for any trace of green residue[1].

• Doffing: Remove the outer gloves using the "beak method" (pinching the exterior wrist to peel the glove inside-out without touching the skin). Dispose of them immediately in a designated heavy metal waste bin.

Figure 2: End-to-end operational workflow for handling Ruthenium(III) cation heptaacetate.

Waste Disposal & Spill Management

Ruthenium compounds are classified as heavy metal pollutants. The EPA notes that cationic ruthenium is highly mobile in soils and aquatic systems, making environmental release a severe ecological hazard[5]. All disposal must strictly adhere to the Resource Conservation and Recovery Act (RCRA) Subtitle C[9].

• Aqueous/Solvent Waste: Collect all post-reaction liquids in a chemically resistant, high-density polyethylene (HDPE) container clearly labeled "Hazardous Waste: Ruthenium Heavy Metal." Crucial: Do not mix ruthenium waste with strong reducing agents, as this can trigger violent, unpredictable redox reactions[10].

• Solid Waste: Contaminated Kimwipes, PTFE spatulas, gloves, and empty reagent vials must be segregated into a dedicated "Transition Metal Solid Waste" container. Do not place these in standard biological or municipal trash[8].

• Spill Protocol: In the event of a powder spill outside the hood, do not sweep it dry. Dry sweeping aerosolizes the heavy metal. Instead, gently cover the spill with damp absorbent pads to suppress dust formation, then carefully scoop the wet material into a hazardous waste bag[8].

References

• 1. Benchchem. 2.4. National Institutes of Health (NIH). 3.3. ChemScene. 4.2. Fluorochem.

• 10. Benchchem. 6.6. Trace Sciences.

• 8. ChemicalBook.

• 7. Carl ROTH. 9.5. Environmental Protection Agency (EPA). 10.9. Regulations.gov.

Sources

• 1. Ruthenium(III) Cation Heptaacetate [benchchem.com]
• 2. fluorochem.co.uk [fluorochem.co.uk]
• 3. chemscene.com [chemscene.com]
• 4. Ruthenium(III) cation heptaacetate | C14H30O15Ru3 | CID 91886549 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 6. tracesciences.com [tracesciences.com]
• 7. carlroth.com [carlroth.com]
• 8. chemicalbook.com [chemicalbook.com]
• 9. downloads.regulations.gov [downloads.regulations.gov]
• 10. pdf.benchchem.com [pdf.benchchem.com]